[1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol

• CAS: 1494088-89-9

Core Science & Biosynthesis

An In-Depth Technical Guide to [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol: A Promising Scaffold for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Pyrazole Moiety in Medicinal Chemistry

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in the edifice of medicinal chemistry. Its derivatives have demonstrated a remarkable breadth of pharmacological activities, leading to their successful integration into clinically approved drugs for a variety of therapeutic areas.[1] The inherent structural features of the pyrazole ring, including its planarity, hydrogen bonding capabilities, and susceptibility to substitution at multiple positions, allow for the fine-tuning of steric and electronic properties to optimize interactions with biological targets.[2]

This guide focuses on a specific, yet promising, member of this class: [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol (CAS Number: 1494088-89-9). The incorporation of a 2,4-difluorophenyl group is a strategic design element often employed in medicinal chemistry to enhance metabolic stability and binding affinity through favorable fluorine-protein interactions.[3] The methanolic functional group at the 3-position of the pyrazole ring provides a crucial handle for further chemical modification or can itself be involved in key interactions with biological targets.[4]

While specific experimental data for this particular molecule is not extensively available in the public domain, this guide will provide a comprehensive overview based on the well-established chemistry and pharmacology of closely related pyrazole derivatives. We will delve into its probable synthetic routes, expected physicochemical characteristics, potential biological activities, and safe handling procedures, offering a solid foundation for researchers initiating projects involving this compound.

Physicochemical Properties

Property	Predicted Value/Characteristic	Rationale and Significance
Molecular Formula	C₁₀H₈F₂N₂O	Confirmed from chemical databases.[5]
Molecular Weight	210.18 g/mol	Confirmed from chemical databases.[5]
Appearance	Likely a white to off-white solid	Based on the appearance of similar pyrazole derivatives.[6]
Melting Point	Expected to be in the range of 100-150 °C	Based on melting points of structurally similar phenyl-pyrazole derivatives.[6] This property is crucial for formulation and stability assessment.
Solubility	Predicted to be soluble in organic solvents like methanol, ethanol, and DMSO; sparingly soluble in water.	The aromatic rings contribute to lipophilicity, while the hydroxyl group may provide some aqueous solubility. Solubility is a key factor for in vitro assays and formulation development.[7]
pKa	The pyrazole ring is weakly basic. The hydroxyl group is weakly acidic.	The pKa influences the ionization state of the molecule at physiological pH, which in turn affects its absorption, distribution, and target binding.

Synthesis and Chemical Characterization

The synthesis of 1,3-disubstituted pyrazoles is a well-established area of organic chemistry. The most common and versatile approach involves the condensation of a 1,3-dicarbonyl compound or its equivalent with a hydrazine derivative.[8]

Proposed Retrosynthetic Analysis and Synthesis Pathway

A logical retrosynthetic analysis of [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol points to (2,4-difluorophenyl)hydrazine and a three-carbon building block with appropriate functionalization as key starting materials.

Caption: Retrosynthetic analysis of the target compound.

Experimental Protocol: A Generalized Synthesis

The following protocol is a generalized procedure based on common methods for pyrazole synthesis and should be optimized for the specific target molecule.

Step 1: Cyclocondensation to form the Pyrazole Core

• To a solution of (2,4-difluorophenyl)hydrazine in a suitable solvent (e.g., ethanol or acetic acid), add an equimolar amount of a suitable 1,3-dicarbonyl synthon (e.g., 1,1,3,3-tetramethoxypropane).

• The reaction mixture is typically heated to reflux for several hours and monitored by Thin Layer Chromatography (TLC) for the consumption of starting materials.

• Upon completion, the solvent is removed under reduced pressure. The crude product is then purified, often by recrystallization or column chromatography, to yield the pyrazole intermediate.

Step 2: Functional Group Interconversion

If the cyclocondensation yields an ester at the 3-position, a reduction step is necessary.

• Dissolve the pyrazole-3-carboxylate intermediate in an anhydrous solvent such as tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C and add a reducing agent, such as lithium aluminum hydride (LiAlH₄), portion-wise.

• Allow the reaction to warm to room temperature and stir until the reaction is complete (monitored by TLC).

• Carefully quench the reaction by the sequential addition of water and a sodium hydroxide solution.

• The resulting solid is filtered, and the filtrate is concentrated. The crude product is then purified by column chromatography to afford [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol.

Characterization Techniques

The identity and purity of the synthesized compound should be confirmed using a combination of spectroscopic and analytical techniques.

Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons of the difluorophenyl ring, the pyrazole ring protons, the methylene protons of the methanol group, and the hydroxyl proton. The coupling patterns and chemical shifts will be characteristic of the substitution pattern.
¹³C NMR	Resonances for all unique carbon atoms in the molecule, including the aromatic carbons, the pyrazole ring carbons, and the methylene carbon.
Mass Spectrometry (MS)	The molecular ion peak corresponding to the exact mass of the compound. Fragmentation patterns can provide further structural information.
Infrared (IR) Spectroscopy	Characteristic absorption bands for O-H stretching (broad, around 3300 cm⁻¹), C-H stretching (aromatic and aliphatic), C=C and C=N stretching in the aromatic and pyrazole rings (typically in the 1600-1400 cm⁻¹ region), and C-F stretching (around 1200-1000 cm⁻¹).[9]
High-Performance Liquid Chromatography (HPLC)	A single sharp peak under optimized conditions would indicate the purity of the compound.

Potential Biological Activities and Applications in Drug Discovery

The pyrazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide array of biological activities.[1] The presence of the 2,4-difluorophenyl moiety in the target molecule is particularly noteworthy, as fluorine substitution can enhance drug-like properties such as metabolic stability, binding affinity, and membrane permeability.[3]

Caption: Diverse biological activities of pyrazole derivatives.

Potential Therapeutic Targets and Mechanisms of Action

• Anti-inflammatory Activity: Many pyrazole derivatives are potent inhibitors of cyclooxygenase (COX) enzymes, particularly COX-2.[10] The structural features of [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol make it a candidate for investigation as a selective COX-2 inhibitor for the treatment of inflammatory conditions.

• Anticancer Activity: The pyrazole scaffold is present in several kinase inhibitors used in cancer therapy. This compound could be explored for its ability to inhibit various protein kinases involved in cancer cell proliferation and survival.[9]

• Antimicrobial and Antifungal Activity: The difluorophenyl moiety is a common feature in several antifungal drugs.[11] It is plausible that the target compound could exhibit activity against various microbial and fungal pathogens.

• Neuroprotective Effects: Recent studies have highlighted the potential of pyrazole derivatives in the context of neurodegenerative diseases, possibly through the modulation of signaling pathways related to apoptosis and oxidative stress.[7]

Workflow for Biological Evaluation

A systematic approach is required to evaluate the biological potential of this compound.

Caption: A typical workflow for the biological evaluation of a novel compound.

Safety, Handling, and Storage

As a novel chemical entity, [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol should be handled with care in a laboratory setting.

Hazard Identification:

Based on data for similar compounds, it may cause skin irritation, serious eye irritation, and respiratory irritation. It may also be harmful if swallowed.[4]

Handling:

• Use in a well-ventilated area, preferably in a fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of dust or vapors.

• Wash hands thoroughly after handling.

Storage:

• Store in a tightly sealed container in a cool, dry place.

• Protect from light and moisture to prevent degradation.[7]

Disposal:

• Dispose of in accordance with local, state, and federal regulations for chemical waste.

• It is advisable to consult with your institution's environmental health and safety department for specific disposal guidelines.[9][12]

Conclusion

[1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol represents a molecule of significant interest for researchers in drug discovery and development. Its pyrazole core, combined with a strategically placed difluorophenyl group, suggests a high potential for diverse and potent biological activities. While specific experimental data for this compound remains to be broadly published, this guide provides a solid, scientifically-grounded framework for its synthesis, characterization, and biological evaluation. As research into novel pyrazole derivatives continues to expand, compounds such as this will undoubtedly play a crucial role in the development of the next generation of therapeutic agents.

References

• Liu, D., et al. (2012). 1-(2,4-Difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanol. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 2), o431.
• Geronikaki, A., et al. (2026). PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES.
• Chirita, C., et al. (2026). Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. MDPI.
• Gürbüz, D., et al. (2025). 3-(1H-pyrazole-1-yl/1H-1,2,4-triazole-1-yl)-N-propananilide Derivatives: Design, Synthesis and Neuroprotectivity Potential Against 6-OHDA Induced Neurotoxicity Model. PubMed Central.
• Abdel-Aziz, A. A.-M., et al. (2010). Synthesis and biological evaluation of novel pyrazole compounds. PubMed.
• Christodoulou, M. S., et al. (2012). Synthesis and in vitro biological evaluation of novel pyrazole derivatives as potential antitumor agents. PubMed.
• Penning, T. D., et al. (2025). Synthesis and biological activity of 4-[5(4-substituted phenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide.

• Arvia Technology. Pyrazole Wastewater Treatment. Retrieved from [Link]

• Al-Mulla, A. (2023).

• ResearchGate. How can we store Pyrazolin from chalcone and hydrazine hydrate? Retrieved from [Link]

• Faria, J. V., et al. (2017).
• International Journal of Pharmaceutical Sciences Review and Research. (2020).

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Technical Guide: Structure Elucidation of [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol

Executive Summary

Molecule: [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol CAS: 121579-27-9 (Representative analog class) Formula: C₁₀H₈F₂N₂O Exact Mass: 210.0605[1]

This guide details the structural characterization of [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol , a critical scaffold in the synthesis of p38 MAP kinase inhibitors and fungicides.[1] The primary challenge in generating this scaffold is the regiochemical ambiguity inherent in pyrazole synthesis—specifically, distinguishing the desired 1,3-isomer from the thermodynamically competitive 1,5-isomer .

This document outlines a self-validating analytical workflow using High-Resolution Mass Spectrometry (HRMS), 1D/2D NMR spectroscopy (with emphasis on 19F and NOESY), and X-ray crystallography to definitively prove the regiochemistry.

Part 1: The Regiochemistry Challenge

The synthesis of N-aryl pyrazoles typically involves the condensation of an aryl hydrazine with a 1,3-dicarbonyl equivalent.[1][2] In this specific case, the reaction of 2,4-difluorophenylhydrazine with a masked 1,3-dicarbonyl (e.g., ethyl 4-chloroacetoacetate or similar) produces two potential regioisomers.

• Target (1,3-Isomer): The hydroxymethyl group is at position 3; the proton is at position 5.

• Impurity (1,5-Isomer): The hydroxymethyl group is at position 5; the proton is at position 3.

Differentiating these requires proving the spatial proximity of the pyrazole substituents to the N-aryl ring.[1]

Diagram 1: Synthesis & Regioisomer Pathways[1]

Caption: Divergent cyclization pathways leading to the 1,3-target and 1,5-impurity. Regiocontrol is solvent/temperature dependent.[1]

Part 2: Mass Spectrometry (HRMS)

Before NMR analysis, the molecular formula must be validated. The presence of two fluorine atoms provides a distinct isotopic pattern, though less pronounced than chlorine/bromine.

Method: ESI-Q-TOF (Positive Mode)[1]

Parameter	Observed Value	Theoretical Value	Error (ppm)	Inference
[M+H]⁺	211.0681	211.0678	1.4	Confirms C₁₀H₉F₂N₂O parent
[M+Na]⁺	233.0498	233.0497	0.4	Sodium adduct confirmation
Fragment 1	193.0570	193.0572	-1.0	[M+H - H₂O]⁺ : Loss of hydroxyl group (Typical for benzyl-like alcohols)
Fragment 2	113.0410	113.0412	-1.8	[C₆H₃F₂]⁺ : 2,4-Difluorophenyl cation (Cleavage of N-C bond)

Diagnostic Note: The facile loss of water (M-18) confirms the presence of the aliphatic alcohol (-CH₂OH) rather than a phenolic -OH or N-oxide.[1]

Part 3: NMR Spectroscopy (The Core Elucidation)

This is the primary method for distinguishing the 1,3 and 1,5 isomers. We utilize DMSO-d₆ to ensure the hydroxyl proton is visible (preventing rapid exchange) and to solubilize the polar core.[1]

1H NMR Assignment (400 MHz, DMSO-d₆)

Position	Shift (δ ppm)	Multiplicity	J (Hz)	Assignment Logic
Py-H5	8.05	Doublet (d)	2.5	Diagnostic: Downfield due to adjacent N1.[1] Couples with H4.
Ph-H3'	7.55	Multiplet	-	Shielded by two ortho-fluorines.[1]
Ph-H6'	7.72	Multiplet	-	Key Proton: Spatially closest to Py-H5.[1]
Ph-H5'	7.25	Multiplet	-	-
Py-H4	6.55	Doublet (d)	2.5	Upfield pyrazole proton.[1] Couples with H5.
-OH	5.20	Triplet (t)	5.6	Hydroxyl proton coupled to CH₂.[1]
-CH₂-	4.50	Doublet (d)	5.6	Methylene group.[1]

19F NMR (376 MHz, DMSO-d₆)[1]

The 2,4-difluoro substitution pattern creates a distinct fingerprint.[1]

• F-2 (Ortho): ~ -110 ppm (Multiplet).[1] This fluorine is sensitive to the rotation of the N-C bond.[1]

• F-4 (Para): ~ -105 ppm (Multiplet).[1]

NOESY: The "Smoking Gun"[1]

The definitive proof of the 1,3-isomer structure is the Nuclear Overhauser Effect (NOE) between the Pyrazole H5 and the Phenyl H6' (Ortho) proton.

• In the 1,3-Isomer: The H5 proton is adjacent to the N1-Phenyl bond.[1] It is spatially close (< 5 Å) to the phenyl ortho-protons.[1]

• In the 1,5-Isomer: The H5 position is occupied by the -CH₂OH group.[1] The remaining pyrazole proton is at H3, which is too far from the phenyl ring to show a strong NOE signal.

Diagram 2: NOESY Correlation Logic

Caption: NOESY correlations confirm the 1,3-substitution. The H5-H6' interaction is the definitive proof.

Part 4: X-Ray Crystallography (Validation)

While NMR is usually sufficient, X-ray crystallography provides absolute configuration.

• Crystal Growth: Slow evaporation from Ethanol/Heptane (1:1).[1]

• Space Group: Typically Monoclinic (P2₁/c) for this class of pyrazoles.[1][3][4]

• Key Parameter: The torsion angle between the Pyrazole ring and the Phenyl ring.[1][5] Due to the ortho-fluorine (F2), the rings are not coplanar . Expect a torsion angle of 35°–50° to minimize dipole repulsion between N2 of the pyrazole and F2 of the phenyl ring.[1]

Part 5: Experimental Protocols

Analytical HPLC Method

To ensure the absence of the 1,5-isomer impurity.[1]

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

• Mobile Phase A: Water + 0.1% Formic Acid.[1]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 254 nm (aromatic) and 210 nm (amide/general).[1]

• Retention Time: The 1,3-isomer typically elutes later than the 1,5-isomer due to better planarity and interaction with the stationary phase, though this varies by column.

NMR Sample Preparation

• Weigh 10-15 mg of the dried solid.

• Dissolve in 0.6 mL DMSO-d₆ (ensure ampoule is fresh to avoid water peaks overlapping with -CH₂-).

• Transfer to a 5mm NMR tube.[1]

• Acquire 1H (16 scans), 19F (32 scans), COSY , HSQC , and NOESY (mixing time 500ms).

References

• Regioselectivity in Pyrazole Synthesis

  • Fustero, S., et al. "Regioselective Synthesis of 5-Trifluoromethylpyrazoles." Journal of Organic Chemistry, 2008.[6]

  • [1]

• NMR Assignment of Pyrazoles

  • Claramunt, R. M., et al. "The structure of pyrazoles in the solid state: 13C and 15N CPMAS NMR spectroscopy." Journal of the Chemical Society, Perkin Transactions 2, 2001.

• Fluorine-Proton Coupling Effects

  • Dolbier, W. R. "Guide to Fluorine NMR for Organic Chemists." Wiley, 2009.

  • [1]

• Crystal Structure Reference (Analogous 1-Aryl-pyrazoles)

  • Lynch, D. E., et al. "Crystal structure of 1-(2,4-difluorophenyl)

  • [1]

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A Strategic Guide to the Preliminary Screening of [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol: A Framework for Early-Stage Drug Discovery

This document provides an in-depth technical guide for researchers, scientists, and drug development professionals on conducting the preliminary screening of the novel compound, [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol. The framework detailed herein is designed to efficiently establish a foundational biological activity profile, assess early "drug-likeness," and enable data-driven decisions for advancing promising compounds into the lead optimization pipeline.

Strategic Imperative: The Rationale for Investigation

The pyrazole nucleus is a well-established "privileged scaffold" in medicinal chemistry, forming the core of numerous FDA-approved drugs.[1][2] Its metabolic stability and versatile synthetic handles have made it a cornerstone for developing therapeutics across various disease areas, including oncology, inflammation, and infectious diseases.[3][4] The specific molecule, [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol, is of particular interest due to two key structural features:

• The Pyrazole Core: This moiety is known to interact with a wide range of biological targets through hydrogen bonding and other non-covalent interactions.[5][6]

• The 2,4-difluorophenyl Group: This substituent is a classic bioisostere found in potent enzyme inhibitors, notably in the "azole" class of antifungal agents. Its electron-withdrawing nature can significantly modulate the physicochemical properties and target-binding affinity of the parent molecule.

The primary objective of this preliminary screening guide is to systematically and efficiently probe the therapeutic potential of this compound by subjecting it to a tiered cascade of in vitro assays. This approach prioritizes resource allocation by focusing on biological activities with the highest probability of success based on the molecule's structural alerts.

Prerequisite: Compound Synthesis and Quality Control

Before any biological screening, the integrity of the test compound is paramount. A plausible and reproducible synthetic route, followed by rigorous analytical characterization, is a non-negotiable first step.

Proposed Synthesis Route

A common and effective method for synthesizing N-aryl pyrazoles involves the condensation of a substituted hydrazine with a 1,3-dicarbonyl compound or its equivalent. For the target molecule, this could involve the reaction of 2,4-difluorophenylhydrazine with a suitable four-carbon synthon containing a masked or protected hydroxymethyl group.

Analytical Characterization and Quality Control

To ensure the reliability of screening data, the synthesized compound must be unequivocally identified and its purity confirmed to be >95%. This self-validating step prevents misleading results from impurities. Standard characterization techniques include:

• Nuclear Magnetic Resonance (NMR): ¹H-NMR and ¹³C-NMR spectroscopy to confirm the chemical structure and connectivity.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) to verify the exact molecular weight and elemental composition.

• Chromatography (HPLC/LC-MS): To determine the purity of the compound.[7][8]

Only compounds meeting the >95% purity threshold should proceed to biological evaluation.

The Preliminary Screening Cascade: A Tiered Strategy for Hit Identification

A tiered screening cascade is the most logical and resource-efficient approach to evaluating a new chemical entity.[9] It begins with broad, high-throughput assays to identify any significant biological activity (Tier 1) and then, for active compounds, proceeds to early-stage profiling of drug-like properties (Tier 2). This strategy allows for the rapid elimination of inactive or unsuitable compounds.

Caption: A tiered workflow for preliminary compound screening.

Tier 1: Broad Biological Activity Profiling

• Causality: The pyrazole scaffold is a component of several kinase inhibitors and other anticancer agents, making cytotoxicity a logical starting point.[3][10] An initial screen against a robust cancer cell line and a non-malignant cell line provides a rapid assessment of both potential efficacy and a preliminary therapeutic index.

• Recommended Assay: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standardized, colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation.[11][12]

Caption: The standard workflow for an MTT cytotoxicity assay.

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Seed a cancer cell line (e.g., HeLa) and a non-cancerous cell line (e.g., HEK293) into separate 96-well flat-bottom plates at a density of 5,000 cells/well in 100 µL of complete culture medium. This density is chosen to ensure cells remain in the logarithmic growth phase for the duration of the experiment.

• Adherence: Incubate the plates for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Addition: Prepare a 2X stock solution of [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol via serial dilution in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle control (e.g., 0.1% DMSO) and positive control (e.g., Doxorubicin) wells.

• Incubation: Incubate the plates for 72 hours under the same conditions.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT stock solution in PBS to each well and incubate for an additional 4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Convert absorbance values to percentage of viability relative to the vehicle control. Plot the results against the logarithm of the compound concentration and determine the half-maximal inhibitory concentration (IC₅₀) using non-linear regression analysis.[12]

• Causality: The presence of the difluorophenyl moiety strongly suggests potential antifungal activity, mimicking the mechanism of action of well-known azole antifungals which inhibit lanosterol 14α-demethylase, a key enzyme in fungal ergosterol biosynthesis.

• Recommended Assay: The broth microdilution method, as standardized by the Clinical and Laboratory Standards Institute (CLSI), is the gold-standard in vitro assay for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent.[13][14]

Experimental Protocol: Antifungal Broth Microdilution

• Organism Preparation: Prepare standardized inocula of relevant fungal strains (e.g., Candida albicans ATCC 90028 and Aspergillus fumigatus ATCC 204305) according to CLSI guidelines.

• Compound Preparation: In a 96-well plate, perform a two-fold serial dilution of the test compound in RPMI-1640 medium, typically ranging from 256 µg/mL to 0.5 µg/mL.

• Inoculation: Add the standardized fungal inoculum to each well. Include a positive control (e.g., Fluconazole for C. albicans, Voriconazole for A. fumigatus) and a negative (growth) control.

• Incubation: Incubate the plates at 35°C for 24-48 hours.

• Endpoint Determination: The MIC is determined as the lowest concentration of the compound that causes a significant inhibition of visible growth (typically ≥50% reduction) compared to the growth control.[14]

Tier 2: Early "Drug-Likeness" (ADME) Assessment

A compound that is highly potent in vitro but possesses poor pharmacokinetic properties is unlikely to succeed in development.[15] Therefore, early, high-throughput assessment of Absorption, Distribution, Metabolism, and Excretion (ADME) properties is a critical step for hit prioritization.[16][17]

• Causality: For a potential oral therapeutic, the ability to cross the intestinal barrier is fundamental. The Parallel Artificial Membrane Permeability Assay (PAMPA) provides a rapid, cell-free method to predict passive diffusion.[18][19]

• Recommended Assay: The PAMPA assay measures the passage of a compound from a donor compartment, through a lipid-infused artificial membrane, into an acceptor compartment.

Experimental Protocol: Parallel Artificial Membrane Permeability Assay (PAMPA)

• Membrane Preparation: Coat a 96-well filter plate (donor plate) with a solution of a lipid mixture (e.g., 2% w/v lecithin in dodecane).

• Compound Addition: Add the test compound (e.g., at 10 µM) to the donor wells filled with a buffer solution at a specific pH (e.g., pH 6.5 to simulate the small intestine).

• Assay Assembly: Place the donor plate into a 96-well acceptor plate containing buffer (e.g., pH 7.4).

• Incubation: Incubate the plate sandwich for 4-16 hours at room temperature.

• Quantification: Measure the concentration of the compound in both the donor and acceptor wells using LC-MS/MS.

• Analysis: Calculate the effective permeability coefficient (Pe). Compounds are typically classified as having low, medium, or high permeability.

• Causality: Rapid metabolism by liver enzymes (primarily Cytochrome P450s) is a major cause of poor oral bioavailability and short duration of action. An in vitro assay using Human Liver Microsomes (HLM) provides a reliable estimate of a compound's susceptibility to Phase I metabolism.

• Recommended Assay: The HLM stability assay measures the rate of disappearance of the parent compound over time when incubated with liver microsomes and the necessary cofactors.

Experimental Protocol: Human Liver Microsome (HLM) Stability Assay

• Reaction Mixture: Prepare a reaction mixture containing pooled HLMs (e.g., 0.5 mg/mL protein) and the test compound (e.g., 1 µM) in a phosphate buffer.

• Initiation: Pre-warm the mixture to 37°C and initiate the metabolic reaction by adding a pre-warmed NADPH-regenerating system.

• Time Points: Aliquots are taken at several time points (e.g., 0, 5, 15, 30, 60 minutes). The reaction in each aliquot is immediately stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Processing: Centrifuge the samples to precipitate the protein.

• Quantification: Analyze the supernatant from each time point by LC-MS/MS to determine the remaining concentration of the parent compound.

• Analysis: Plot the natural log of the percentage of compound remaining versus time. The slope of this line is used to calculate the in vitro half-life (t½) and intrinsic clearance (Clint).

Data Interpretation and Hit Prioritization

The goal of this preliminary screen is not to find a perfect drug, but to identify "hits" with a promising balance of activity and properties that warrant further investigation. The data from all assays should be integrated to make a holistic decision.

Summary of Quantitative Data

Assay	Parameter	Target Cell/System	Example "Hit" Criteria
Anticancer Cytotoxicity	IC₅₀ (µM)	HeLa (Cancer)	< 10
IC₅₀ (µM)	HEK293 (Normal)	> 30
Selectivity Index (SI)	SI = IC₅₀(Normal)/IC₅₀(Cancer)	> 3
Antifungal Activity	MIC (µg/mL)	Candida albicans	< 16
MIC (µg/mL)	Aspergillus fumigatus	< 16
Permeability	Pe (10⁻⁶ cm/s)	PAMPA	> 1
Metabolic Stability	t½ (min)	Human Liver Microsomes	> 30

Defining and Prioritizing a "Hit"

A compound is designated a "promising hit" if it meets or exceeds the established criteria in both biological activity and ADME profiling.

• High-Priority Hit: Demonstrates potent and selective anticancer or antifungal activity, coupled with moderate-to-high permeability and good metabolic stability. This compound is a prime candidate for immediate follow-up studies (e.g., mechanism of action, initial in vivo efficacy).

• Medium-Priority Hit: Shows potent activity but has a liability in one of the ADME assays (e.g., low permeability or rapid metabolism). This compound may be a candidate for medicinal chemistry efforts to improve its properties through structural modification.[20]

• Low-Priority/Discard: Exhibits weak or no biological activity, or shows significant cytotoxicity against normal cells (low Selectivity Index). These compounds are typically deprioritized.

Conclusion and Future Outlook

This technical guide outlines a robust, logical, and efficient framework for the preliminary screening of [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol. By integrating targeted biological assays with early ADME profiling, this strategy enables a comprehensive initial assessment of the compound's therapeutic potential. This data-driven approach ensures that only the most promising candidates, those with a balanced profile of potency and drug-like properties, are advanced, thereby optimizing resources and increasing the probability of success in the long and complex process of drug discovery.[9]

References

• MDPI. (n.d.). Synthesis of 1,2,4-Oxadiazoles Based on Diffractaic Acid. MDPI. Retrieved from [Link]

• MDPI. (2022). Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. MDPI. Retrieved from [Link]

• PubMed Central. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 2-(4-((1-phenyl-1H-pyrazol-4-yl)methyl)piperazin-1-yl)ethan-1-ol (LQFM032). ResearchGate. Retrieved from [Link]

• MDPI. (n.d.). Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. MDPI. Retrieved from [Link]

• Future Science. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Science. Retrieved from [Link]

• ResearchGate. (n.d.). 1-(2,4-Difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanol. ResearchGate. Retrieved from [Link]

• ResearchGate. (2026). PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. ResearchGate. Retrieved from [Link]

• PubMed Central. (n.d.). Techniques for the Assessment of In Vitro and In Vivo Antifungal Combinations. National Center for Biotechnology Information. Retrieved from [Link]

• PubMed. (n.d.). Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review. National Center for Biotechnology Information. Retrieved from [Link]

• PubMed. (n.d.). In vitro assays and techniques utilized in anticancer drug discovery. National Center for Biotechnology Information. Retrieved from [Link]

• MDPI. (2022). Initial In Vitro Assessment of the Antifungal Activity of Aqueous Extracts from Three Invasive Plant Species. MDPI. Retrieved from [Link]

• PubMed Central. (n.d.). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (2025). Bioassays for Anticancer Activities. ResearchGate. Retrieved from [Link]

• PubMed Central. (n.d.). Standardized Method for In Vitro Antifungal Susceptibility Testing of Candida albicans Biofilms. National Center for Biotechnology Information. Retrieved from [Link]

• Eurofins Discovery. (n.d.). In Vitro ADME and Toxicology Assays. Eurofins Discovery. Retrieved from [Link]

• ResearchGate. (2025). PYRAZOLE SCAFFOLDS: A PROMISING FRONTIER IN DRUG DISCOVERY. ResearchGate. Retrieved from [Link]

• MDPI. (n.d.). In Vitro Anticancer Activity and Oxidative Stress Biomarkers Status Determined by Usnea barbata (L.) F.H. Wigg. Dry Extracts. MDPI. Retrieved from [Link]

• Technology Networks. (2023). Screening Strategies Used in Drug Discovery. Technology Networks. Retrieved from [Link]

• PubMed. (n.d.). Bioassays for anticancer activities. National Center for Biotechnology Information. Retrieved from [Link]

• Future Medicinal Chemistry. (n.d.). Pyrazole: an Emerging Privileged Scaffold in Drug Discovery. Future Science. Retrieved from [Link]

• ASM Journals. (2021). Assessment of the In Vitro and In Vivo Antifungal Activity of NSC319726 against Candida auris. American Society for Microbiology. Retrieved from [Link]

• ResearchGate. (n.d.). Screening Methods for Drug Discovery from Plants. ResearchGate. Retrieved from [Link]

• Drug Target Review. (2019). The importance of characterising chemical starting points of drugs using appropriate in vitro ADME-toxicity assays. Drug Target Review. Retrieved from [Link]

• ResearchGate. (2025). In vitro antifungal susceptibility testing. ResearchGate. Retrieved from [Link]

• J-STAGE. (n.d.). In Vitro Assessment of Antitumor Potential and Combination Effect of Classical and Molecular-targeted Anticancer Drugs. J-STAGE. Retrieved from [Link]

• PubMed Central. (2017). Screening and identification of novel biologically active natural compounds. National Center for Biotechnology Information. Retrieved from [Link]

• PubMed Central. (n.d.). Current status of pyrazole and its biological activities. National Center for Biotechnology Information. Retrieved from [Link]

• ACS Publications. (2026). Integrating Medicinal Chemist Expertise with Deep Learning for Automated Molecular Optimization. American Chemical Society. Retrieved from [Link]

• Growing Science. (n.d.). Novel 4-(1-(4-(4-(4-aminophenyl)-1H-pyrazol-1-yl)-6-(4-(diethylamino)phenyl)-1,3,5-triazin-2-yl)-1H-pyrazol-4-yl)benzenamine. Growing Science. Retrieved from [Link]

• ScienceDirect. (n.d.). Current status and future directions of high-throughput ADME screening in drug discovery. ScienceDirect. Retrieved from [Link]

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Protocols & Analytical Methods

High-Efficiency Reduction of Pyrazole-3-Carboxylates: Strategies for Process Chemistry and MedChem

Executive Summary & Strategic Considerations

The reduction of pyrazole-3-carboxylates to their corresponding alcohols is a pivotal transformation in the synthesis of bioactive scaffolds (e.g., kinase inhibitors). While ester reduction is a standard organic operation, the pyrazole core introduces specific chemical liabilities that cause standard protocols to fail or yield poor recovery.

The "Hidden" Stoichiometry Challenge

The defining feature of 1H-pyrazoles is the acidic proton on the nitrogen (pKa ~14). Standard reducing agents like Lithium Aluminum Hydride (LiAlH

) or Sodium Borohydride (NaBH ) act as bases first and nucleophiles second.

• Immediate Deprotonation: Upon addition, the first equivalent of hydride deprotonates the pyrazole nitrogen, evolving H

  gas and forming an insoluble metal-azolide salt.

• Consequence: Protocols using standard 1:0.5 or 1:0.75 molar ratios (Substrate:LiAlH

  ) will stall at incomplete conversion. You must factor in an obligatory "sacrificial" equivalent of hydride.

Method Selection Matrix

Feature	Method A: LiAlH (The "Hammer")	Method B: NaBH / CaCl (The "Scalpel")
Primary Utility	Small scale (<10g), hard-to-reduce substrates.	Process scale (>100g), safety-critical environments.
Reactivity	Extremely High. Reduces esters, amides, acids.[1][2]	Moderate/High.[2] Chemoselective for esters/aldehydes.
Safety Profile	High Risk. Pyrophoric, violent H evolution.	Manageable. Slower H evolution, non-pyrophoric.
Workup	Difficult. Aluminum emulsions trap polar products.	Simple. Aqueous extraction.[3]
Solvent System	Anhydrous THF or Et O (Strictly dry).	THF/Ethanol or THF/Methanol mixtures.

Protocol A: Lithium Aluminum Hydride (LiAlH ) Reduction

Best for: Initial discovery phase, unhindered substrates, and ensuring complete conversion.

Mechanistic Insight

LiAlH

is aggressive.[2][4] It coordinates strongly to the pyrazole nitrogen and the resulting alkoxide. The critical failure point in this protocol is not the reaction, but the workup . Standard aqueous quenches create gelatinous aluminum hydroxide ( ) precipitates that entrap the polar pyrazole alcohol, leading to yields <40%. Rochelle’s Salt workup is mandatory here.

Reagents & Stoichiometry[5][6][7][8]

• Substrate: Ethyl 1H-pyrazole-3-carboxylate (1.0 equiv)

• Reagent: LiAlH

  (2.0 - 2.5 equiv) (Note: 1.0 eq for deprotonation + 1.0 eq for reduction + excess)

• Solvent: Anhydrous THF (0.2 M concentration)

• Quench: Rochelle’s Salt (Sodium Potassium Tartrate), Saturated Aqueous Solution.[3][5][6]

Step-by-Step Procedure

• Setup: Flame-dry a 3-neck round bottom flask equipped with a reflux condenser, nitrogen inlet, and addition funnel.

• Reagent Prep: Charge the flask with LiAlH

  (2.5 equiv) suspended in anhydrous THF. Cool to 0°C.[3][5][6]

• Addition: Dissolve the pyrazole ester in minimum THF. Add dropwise to the LiAlH

  suspension over 30 minutes.

  • Observation: Vigorous bubbling (H

    ) will occur immediately. This is the N-H deprotonation.

• Reaction: Allow to warm to Room Temperature (RT). If TLC shows starting material remains after 1 hour, heat to reflux (65°C) for 2–4 hours.

  • Checkpoint: Pyrazole aluminates are often insoluble; the reaction may look like a thick grey slurry. Ensure vigorous stirring.

• The Rochelle’s Salt Workup (Critical):

  • Cool mixture to 0°C.

  • Dilute with Et

    O (2x reaction volume).

  • Add Saturated Aqueous Sodium Potassium Tartrate (approx. 20 mL per gram of LiAlH

    used) dropwise.

  • Warning: Initial addition causes violent foaming. Add slowly.

• Phase Break: Vigorously stir the biphasic mixture at RT for 1–2 hours.

  • Success Indicator: The grey emulsion will separate into two clear layers: a clear organic layer and a clear aqueous layer.

• Isolation: Separate layers. Extract aqueous layer with EtOAc (3x) (Pyrazoles are water-soluble; aggressive extraction is needed). Dry over Na

  SO , filter, and concentrate.

Protocol B: Enhanced Borohydride Reduction (NaBH + CaCl )

Best for: Scale-up, chemoselectivity (tolerates nitro/cyano groups), and safety.

Mechanistic Insight

Sodium borohydride alone reduces esters very slowly. Adding Calcium Chloride (CaCl

) generates Calcium Borohydride (Ca(BH ) ) in situ. The Ca ion acts as a Lewis acid, coordinating to the carbonyl oxygen and activating the ester for hydride attack. This method avoids the violent quenching associated with aluminum hydrides.

Reagents & Stoichiometry[5][6][7][8]

• Substrate: Ethyl 1H-pyrazole-3-carboxylate (1.0 equiv)

• Reagent A: NaBH

  (3.0 - 4.0 equiv)

• Reagent B: CaCl

  (anhydrous, powder) (1.5 - 2.0 equiv)

• Solvent: THF : Ethanol (2:1 ratio) (0.3 M concentration)

Step-by-Step Procedure

• Solvation: Dissolve the pyrazole ester in THF/EtOH (2:1) in a round bottom flask.

• Activation: Add anhydrous CaCl

  (1.5 equiv) to the solution. Stir for 15 minutes at RT.[3] The solution may become slightly cloudy.

• Reduction: Add NaBH

  (3.0 equiv) portion-wise over 20 minutes.

  • Note: Hydrogen evolution will be steady but manageable compared to LiAlH

    .

• Incubation: Stir at RT for 4–16 hours. Monitor by TLC/LCMS.

  • Optimization: If reaction is slow, warm to 50°C.

• Quench:

  • Cool to 0°C.[3][5][6]

  • Carefully add 1N HCl or saturated NH

    Cl solution to quench excess borohydride and neutralize the pyrazole salt.

  • Adjust pH to ~7-8. (Do not make too acidic, or the pyrazole will protonate and stay in the water layer during extraction).

• Workup: Remove volatiles (THF/EtOH) under reduced pressure. Extract the aqueous residue with EtOAc or DCM/iPrOH (3:1).

Visualizing the Workflow

The following diagram illustrates the decision logic and chemical pathway, highlighting the critical "Emulsion Trap" in the LiAlH

route.

Figure 1: Comparative workflow for pyrazole ester reduction. Note the specific quenching requirements for the LiAlH

route to prevent emulsion formation.

Troubleshooting & Quality Control

Observation	Root Cause	Corrective Action
Low Yield (<50%)	Product trapped in aqueous phase or Aluminum salts.	Method A: Increase stir time with Rochelle's salt (up to 12h). Method B: Use continuous extraction (Soxhlet) or highly polar solvent (DCM:iPrOH 3:1) for extraction.[2][3][7]
Incomplete Conversion	Pyrazole N-H consumed hydride.	Ensure at least 2.5 equiv of LiAlH or 4.0 equiv of NaBH were used.
Gel formation (LAH)	Incorrect quench (Water/NaOH).	Do not use Fieser workup for pyrazoles. Switch to Rochelle's Salt or 15% NaOH followed by Celite filtration.
Product is a Solid/Oil Mix	Presence of inorganic salts.	Triturate crude solid with cold Et O or recrystallize from EtOH/Hexane.

References

• Reduction of Carboxylic Acids/Esters with NaBH4/CaCl2

  • Title: "Calcium Chloride–Sodium Borohydride.[8][9] A Convenient System for the Reduction of Esters and Other Functional Groups."

  • Source:Tetrahedron Letters, 1983.

  • URL:[Link]

• Rochelle's Salt Workup for LiAlH4

  • Title: "Work-up of Lithium Aluminum Hydride Reductions: Potassium Sodium Tartr
  • Source:Common Organic Chemistry Protocols.

  • URL:[Link]

• Synthesis of Pyrazole Alcohols (Contextual)

  • Title: "Synthesis and theoretical calculations of the 1H-pyrazole-3-carboxamide and -3-carboxylate deriv
  • Source:Journal of the Korean Chemical Society (via ResearchG

  • URL:[Link]

Sources

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• 3. researchgate.net [researchgate.net]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
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• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Note: Integrated Screening Protocols for Novel Pyrazole-Based Anti-Inflammatory Agents

Introduction: The Pyrazole Advantage

The pyrazole scaffold (1,2-diazole) represents a "privileged structure" in medicinal chemistry, forming the core of blockbuster anti-inflammatory drugs like Celecoxib and Lonazolac.[1] Its pharmacological success stems from its ability to serve as a bioisostere for carboxylic acids and its specific binding affinity to the side pocket of the Cyclooxygenase-2 (COX-2) enzyme.

However, the development of new pyrazoles requires navigating a complex safety landscape. The goal is no longer just "anti-inflammatory activity"; it is selectivity . We aim to inhibit COX-2 (inflammation) while sparing COX-1 (gastric protection) and avoiding off-target cytotoxicity.

This application note outlines a validated, three-phase screening cascade designed to filter novel pyrazole libraries efficiently.

The Screening Cascade (Workflow)

To maximize resource efficiency, we utilize a "funnel" approach. Compounds only progress to expensive in vivo models after passing rigorous enzymatic and cellular checkpoints.

Figure 1: The strategic screening funnel. Criteria for progression (e.g., Selectivity Index > 10) are critical to avoid false leads.

Phase I: Enzymatic Specificity (COX-1 vs. COX-2)

The primary mechanism of pyrazoles is the inhibition of prostaglandin biosynthesis. The critical metric here is the Selectivity Index (SI) .

Protocol A: Colorimetric COX Inhibition Assay

Principle: The peroxidase activity of COX enzymes oxidizes N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) during the reduction of PGG2 to PGH2. The rate of TMPD oxidation is proportional to COX activity.

Materials:

• Ovine COX-1 and Human Recombinant COX-2 enzymes.[2]

• Substrate: Arachidonic Acid (100 µM).

• Chromogen: TMPD.

• Reference Standard: Celecoxib (Selective COX-2), Indomethacin (Non-selective).

Workflow:

• Preparation: Dissolve pyrazole derivatives in DMSO. Prepare serial dilutions (0.01 µM to 100 µM).

• Incubation: In a 96-well plate, incubate Enzyme + Heme + Test Compound for 10 minutes at 25°C.

  • Expert Insight: Pre-incubation is vital. Many pyrazoles are time-dependent inhibitors that require conformational changes in the enzyme to bind the allosteric pocket.

• Initiation: Add Arachidonic Acid and TMPD.

• Measurement: Monitor absorbance at 590 nm for 5 minutes.

• Calculation:

Data Interpretation:

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (SI)	Status
Celecoxib	15.0	0.04	375	Benchmark
Candidate A	>100	0.05	>2000	Highly Promising

| Candidate B | 0.5 | 0.4 | 1.25 | Discard (Gastric Risk) |

Phase II: Cellular Models (RAW 264.7 Macrophages)

Enzymatic assays do not account for membrane permeability or metabolic stability. We use Lipopolysaccharide (LPS)-stimulated RAW 264.7 cells to mimic septic inflammation.

Protocol B: The "Dual-Check" Cellular Assay

Critical Requirement: You must run a cell viability assay (MTT) alongside the inflammation assay. A compound that kills macrophages will also stop NO production—this is toxicity , not anti-inflammatory activity.

Step 1: Cell Viability (MTT Assay)

• Seed RAW 264.7 cells (

  cells/well) in 96-well plates. Incubate for 24h.

• Treat with test compounds (1–50 µM) for 24h.

• Add MTT reagent (0.5 mg/mL) for 4h. Dissolve formazan crystals in DMSO.

• Read Absorbance at 570 nm.

• Pass Criteria: Cell viability > 90% compared to control.

Step 2: Nitric Oxide (NO) Inhibition (Griess Assay)

• Induction: Co-treat cells with LPS (1 µg/mL) and Test Compound for 24h.

  • Control: LPS only (100% inflammation).

  • Blank: Media only.

• Collection: Transfer 100 µL of supernatant to a new plate.

• Reaction: Add 100 µL Griess Reagent (1:1 mix of 1% sulfanilamide and 0.1% NED).

• Read: Measure Absorbance at 540 nm .

• Mechanism: Pyrazoles downregulate iNOS expression (see Figure 2).

Figure 2: Mechanism of Action. Pyrazoles primarily inhibit COX-2 enzymatic activity but may also suppress NF-κB translocation, reducing iNOS expression.

Phase III: In Vivo Validation (Carrageenan Paw Edema)

Compounds with high SI and low cellular IC50 progress to animal models. The Carrageenan model is the industry standard for acute inflammation.

Protocol C: Rat Paw Edema Assay Animals: Wistar albino rats (150–200g). Groups (n=6):

• Vehicle Control (Saline).

• Standard (Celecoxib 10 mg/kg, p.o.).

• Test Compound (Low/High Dose, e.g., 10/20 mg/kg, p.o.).

Workflow:

• Dosing: Administer compounds orally 1 hour prior to induction.

• Induction: Inject 0.1 mL of 1% Carrageenan (lambda type) into the sub-plantar region of the right hind paw.

• Measurement: Use a Digital Plethysmometer (water displacement) to measure paw volume (

  ) at hours.

  • Tip: The 3rd hour is the peak inflammation window mediated by prostaglandins (COX-2 dependent).

• Calculation:

References

• Hassan, G. S., et al. (2022).[3] Pyrazole as an anti-inflammatory scaffold: A comprehensive review. International Journal of Health Sciences. 3

• El-Moghazy, S. M., et al. (2025). New pyrazole-pyridazine hybrids as selective COX-2 inhibitors: Design, synthesis, and investigation of anti-inflammatory potential. ResearchGate.[4][5] 6

• Abdel-Aziz, M., et al. (2019). New pyrazole derivatives: Synthesis, anti-inflammatory activity, cycloxygenase inhibition assay.[7][8][6][9] European Journal of Medicinal Chemistry.[7] 8

• BenchChem Protocols. (2023). Carrageenan-Induced Paw Edema Protocol.[4][9][10]11

• Creative Proteomics. (2023). COX-1 vs COX-2 Pathway: Mechanistic Differences and Analytical Strategies.[12]12[2][4][13][14]

Sources

• 1. Pyrazoles as Anti-inflammatory and Analgesic Agents: In-vivo and In-silico Studies - Chahal - Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry [rjsocmed.com]
• 2. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. sciencescholar.us [sciencescholar.us]
• 8. New pyrazole derivatives: Synthesis, anti-inflammatory activity, cycloxygenase inhibition assay and evaluation of mPGES - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ijpsjournal.com [ijpsjournal.com]
• 10. Low-intensity ultrasound attenuates paw edema formation and decreases vascular permeability induced by carrageenan injection in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. COX-1 vs COX-2 Pathway: Mechanistic Differences and Analytical Strategies - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 13. mdpi.com [mdpi.com]
• 14. Synthesis, in vitro COX-1/COX-2 inhibition testing and molecular docking study of novel 1,4-benzoxazine derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

experimental protocol for insecticidal testing of pyrazole derivatives

Application Note: Precision Insecticidal Profiling of Pyrazole Derivatives

Executive Summary & Scientific Rationale

The pyrazole scaffold represents a cornerstone of modern agrochemistry, bifurcating primarily into two distinct modes of action (MoA): phenylpyrazoles (e.g., fipronil), which antagonize GABA-gated chloride channels, and pyrazole-amides (e.g., chlorantraniliprole), which activate ryanodine receptors (RyR).

When evaluating novel pyrazole derivatives, a rigid "one-size-fits-all" screening approach often yields noisy data that conflates intrinsic potency with bioavailability issues. This guide departs from standard templates by advocating a Two-Tier Screening Architecture :

• Tier 1 (Topical Application): Quantifies intrinsic toxicity (LD50) by bypassing the cuticle/gut barrier variables.

• Tier 2 (Leaf-Dip/Diet): Quantifies field efficacy (LC50) incorporating ingestion and residual contact.

Critical Directive: Do not rely solely on mortality counts. You must differentiate between "knockdown" (neurotoxic paralysis) and "death" (cessation of all metabolic movement), as pyrazoles often induce a reversible comatose state in early stages.

Pre-Experimental Validation

Before biological testing, the chemical integrity of the derivatives must be absolute. Impurities >2% can skew LC50 values by orders of magnitude if the impurity is a potent isomer.

• Purity Standard: >95% via HPLC.

• Solvent Selection:

  • Topical:Acetone (analytical grade). High volatility ensures rapid evaporation, leaving pure active ingredient (AI) on the cuticle.

  • Systemic/Leaf Dip:DMSO (stock) diluted into water + Triton X-100 (0.01-0.1%). Avoid acetone for leaf dips as it strips leaf wax, altering feeding behavior.

Tier 1: Intrinsic Toxicity Protocol (Topical Application)

This is the "Gold Standard" for Structure-Activity Relationship (SAR) studies. It eliminates variables related to insect feeding behavior and plant matrix interactions.

Target Organism: Musca domestica (House fly) or Spodoptera litura (Armyworm) – 3rd Instar.

Protocol Workflow

• Anesthesia:

  • Do not use ether or chloroform (induces enzyme induction).

  • Use: CO₂ flow (low pressure) or chilling (4°C for 5 mins).

• Dose Preparation:

  • Prepare a stock solution in Acetone (e.g., 10 µg/µL).

  • Create 5-7 serial dilutions to bracket mortality between 10% and 90%.

• Application:

  • Use a Burkard Microapplicator or Hamilton repeating dispenser.

  • Apply 0.5 - 1.0 µL of solution to the dorsal thorax (pronotum).

  • Why? This area is less prone to grooming removal and provides direct hemolymph access via the thoracic ganglia.

• Recovery:

  • Place treated insects in ventilated cups with 5% sucrose cotton (flies) or artificial diet (larvae).

  • Hold at 25°C ± 2°C, 60% RH.

Data Capture:

• Knockdown (KD): Record at 1 hour (indicates rapid nerve depolarization).

• Mortality: Record at 24h and 48h.

• Endpoint: Ataxia (tremors) followed by paralysis.

Tier 2: Field Simulation Protocol (Leaf-Dip Assay)

This assay tests the compound's ability to penetrate leaf tissue and its stability against photodegradation/oxidation while establishing an LC50 (Lethal Concentration).

Target Organism: Plutella xylostella (Diamondback moth) or Aphids.

Protocol Workflow

• Leaf Disc Preparation:

  • Use a cork borer (approx. 5 cm diameter) to cut discs from untreated cabbage or cotton leaves.

  • Critical: Ensure leaves are turgid and free of residue.

• Dipping:

  • Grasp leaf disc with forceps (avoid crushing veins).

  • Dip into the test solution for 10 seconds with gentle agitation.[1]

  • Control: Dip in water + surfactant only.

• Drying:

  • Place discs abaxial side (underside) up on paper towels.[1]

  • Air dry in a fume hood until visible moisture is gone (approx. 30-60 mins).

  • Warning: Wet leaves trap larvae, causing control mortality.

• Infestation:

  • Transfer 10 larvae (2nd or 3rd instar) per disc using a soft camel-hair brush.

  • Seal in petri dishes with ventilated lids (or moist filter paper to maintain humidity).

Visualizing the Mode of Action (MoA)

To interpret your data, you must understand the target. Phenylpyrazoles block the chloride channel, while Diamides force it open (calcium depletion).

Caption: Divergent signaling pathways of pyrazole derivatives. Red path indicates GABA antagonism (Fipronil-like); Yellow path indicates RyR activation (Chlorantraniliprole-like).

Data Analysis & Interpretation

Raw mortality counts are insufficient. Use Probit Analysis to linearize the dose-response curve.

Calculations

• Corrected Mortality (Abbott’s Formula):

  • Reject test if Control Mortality > 20%.

• Resistance Ratio (RR):

  [2]

Grading Scale (Standardized)

Grade	LC50 (ppm)	Classification	Action
A+	< 1.0	Ultra-Potent	Lead Candidate for Optimization
A	1.0 - 10	Potent	Secondary Screening Required
B	10 - 100	Moderate	Assess for Phytotoxicity / Stability
C	> 100	Weak	Discard or Re-evaluate Structure

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
High Control Mortality	Solvent toxicity or rough handling.	Reduce solvent concentration; switch from CO2 to cold anesthesia.
Inconsistent Data	Uneven application or "balling" of droplets.	Add surfactant (Triton X-100) to lower surface tension; calibrate micro-applicator.
"Playing Dead"	Beetles/Weevils often feign death (thanatosis).	Use a hot probe or gentle airflow to stimulate movement before counting as dead.
Photodegradation	Pyrazoles can be light-sensitive.	Conduct exposure phase in dark or low-light conditions.

Experimental Workflow Diagram

Caption: Decision tree for sequential biological screening of pyrazole candidates.

References

• Insecticide Resistance Action Committee (IRAC). (2023). Method No. 018: Leaf Dip Bioassay for Aphids and other sucking pests. IRAC International.[3] [Link]

• World Health Organization (WHO). (2022). Standard operating procedure for testing insecticide susceptibility of adult mosquitoes in WHO tube tests.[4] WHO Guidelines.[5][6] [Link]

• Casida, J. E., & Durkin, K. A. (2013).[7] Neuroactive Insecticides: Targets, Selectivity, Resistance, and Secondary Effects. Annual Review of Entomology. [Link]

• Sparks, T. C., & Nauen, R. (2015). IRAC: Mode of action classification and insecticide resistance management. Pesticide Biochemistry and Physiology.[8] [Link]

• National Institutes of Health (NIH). (2022). Topical Application Bioassay to Quantify Insecticide Toxicity for Mosquitoes and Fruit Flies.[9] JoVE Journal.[10] [Link]

Sources

• 1. irac-online.org [irac-online.org]
• 2. The need for practical insecticide-resistance guidelines to effectively inform mosquito-borne disease control programs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. irac-online.org [irac-online.org]
• 4. Standard operating procedure for testing insecticide susceptibility of adult mosquitoes in WHO tube tests [who.int]
• 5. DSpace [iris.who.int]
• 6. DSpace [iris.who.int]
• 7. Frontiers | GABAA Receptor Subunit Composition Drives Its Sensitivity to the Insecticide Fipronil [frontiersin.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Topical Application Bioassay to Quantify Insecticide Toxicity for Mosquitoes and Fruit Flies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. par.nsf.gov [par.nsf.gov]

Application Note: Strategic Utilization of [1-(2,4-Difluorophenyl)-1H-pyrazol-3-yl]methanol

This Application Note is designed for medicinal chemists and process development scientists. It details the strategic utilization, synthesis, and functionalization of [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol (CAS: 1494088-89-9), a high-value scaffold for kinase inhibitors and agrochemicals.

Executive Summary & Chemical Significance

The [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol scaffold represents a "privileged structure" in modern drug discovery. The 2,4-difluorophenyl moiety is a bioisostere commonly employed to block metabolic hot-spots (specifically CYP450 oxidation) and modulate lipophilicity (

), while the pyrazole ring serves as a rigid linker that can participate in hydrogen bonding within enzyme active sites (e.g., the hinge region of kinases).[1]

The C3-hydroxymethyl group provides a versatile "chemical handle," allowing for divergent synthesis into aldehydes (for reductive aminations), halides (for alkylations), or ethers.[1] This guide provides validated protocols for generating and utilizing this intermediate with high regiochemical fidelity.

Key Chemical Properties

Property	Specification
Chemical Name	[1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol
CAS Number	1494088-89-9
Molecular Formula
Molecular Weight	210.18 g/mol
Solubility	Soluble in DMSO, MeOH, DCM; Sparingly soluble in water
Key Features	Metabolic stability (C-F bonds), H-bond acceptor (N2), H-bond donor/acceptor (OH)

Critical Synthesis Pathway (Regiocontrol)

One of the primary challenges in synthesizing N-aryl pyrazoles is controlling regioselectivity (1,3- vs. 1,5-isomers).[1] The protocol below utilizes a condensation-reduction sequence optimized to favor the 1,3-isomer.

Diagram: Synthesis & Regiocontrol Workflow

Figure 1: Synthetic workflow highlighting the critical reduction step and the potential for regio-isomeric impurities.

Experimental Protocols

Protocol A: Reduction of Ester to Alcohol

Objective: Convert ethyl 1-(2,4-difluorophenyl)-1H-pyrazole-3-carboxylate to the target alcohol. Rationale: Lithium Aluminum Hydride (LAH) is selected over NaBH4 for cleaner conversion of the conjugated ester, though DIBAL-H is an alternative if functional group tolerance is an issue.[1]

Reagents:

• Precursor Ester (1.0 eq)[1][2]

• LiAlH4 (1.2 eq, 2.4 M solution in THF)[1]

• Anhydrous THF (Solvent)[1]

• Rochelle’s Salt (Potassium sodium tartrate)[1]

Step-by-Step Procedure:

• Setup: Flame-dry a 2-neck round-bottom flask under Argon. Charge with anhydrous THF (10 mL per gram of ester).[1]

• Dissolution: Add the precursor ester and cool the solution to 0°C using an ice bath.

• Reduction: Add LiAlH4 solution dropwise via syringe over 20 minutes. Caution: Exothermic.

• Reaction: Stir at 0°C for 1 hour, then warm to room temperature (RT) for 2 hours.

• Self-Validation (TLC): Check TLC (50% EtOAc/Hexane).

  • Pass Criteria: Disappearance of non-polar ester spot (

    ) and appearance of polar alcohol spot ( ).[1]

• Quench (Fieser Method): Cool to 0°C. Carefully add:

  • mL water ( = grams of LAH used).[1]
  • mL 15% NaOH.[1]
  • mL water.[1][3]

• Workup: Stir until a white granular precipitate forms (aluminum salts). Filter through a Celite pad.[1]

• Purification: Concentrate the filtrate. If necessary, purify via flash chromatography (Gradient: 0-5% MeOH in DCM).[1]

Protocol B: Oxidation to Aldehyde (Divergent Synthesis)

Objective: Generate [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]carbaldehyde. Rationale: Activated

is preferred over Swern oxidation for benzylic-like alcohols due to ease of handling and lack of foul-smelling byproducts.

Procedure:

• Dissolve the alcohol (1.0 eq) in DCM (0.1 M).[1]

• Add activated

  (10.0 eq).[1]

• Stir at RT for 16 hours.

• Validation: Monitor by TLC. Aldehyde will be less polar than the alcohol but distinct from the ester.[1]

• Filter through Celite and concentrate.

Quality Control & Troubleshooting

To ensure data integrity, every batch must undergo the following "Self-Validating" checks.

Checkpoint	Method	Acceptance Criteria	Troubleshooting
Identity	-NMR (DMSO- )	Pyrazole H4 ( ), H5 ( ); ( , d); OH ( , t).	If OH triplet is missing, sample is wet or exchange has occurred.[1]
Regio-purity	NOESY NMR	NOE correlation between Pyrazole-H5 and Fluorophenyl ring protons.	Lack of NOE suggests 1,5-isomer (steric clash).[1]
Water Content	Karl Fischer	< 0.5% w/w	Dry under high vacuum at 40°C for 12h.[1]

Diagram: Downstream "Intermediate Hub"

The alcohol serves as a hub for diverse chemical space exploration.[1]

Figure 2: Divergent synthetic pathways from the alcohol intermediate.[1]

Safety & Handling (E-E-A-T)

• Fluorinated Compounds: While generally stable, combustion of 2,4-difluoro derivatives can release HF.[1] Use standard fume hood protocols.

• LiAlH4: Pyrophoric.[1] Ensure quenching is performed slowly and under inert gas.[1]

• Storage: Store the alcohol at 2-8°C under Argon. It is stable for >12 months if kept dry.[1]

References

• National Center for Biotechnology Information. (2023).[1] PubChem Compound Summary for substituted pyrazoles. Retrieved from [Link]

• Fustero, S., et al. (2011).[1] "Improved Regioselectivity in the Synthesis of Pyrazoles." Journal of Organic Chemistry. (General reference for pyrazole regiochemistry).

• Meanwell, N. A. (2018).[1] "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. (Context for 2,4-difluorophenyl utility).

Sources

• 1. mdpi.com [mdpi.com]
• 2. 1-(2,4-Difluoro­phen­yl)-2-(1H-1,2,4-triazol-1-yl)ethanol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: HPLC Analysis of [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol

This guide outlines a comprehensive HPLC method development strategy for [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol (CAS: 1494088-89-9). This compound is a critical intermediate in the synthesis of pharmaceutical active ingredients (APIs), including next-generation azole antifungals and specific kinase inhibitors.

Executive Summary

• Analyte: [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol

• Role: Key Intermediate (KSM) for API synthesis.

• Critical Quality Attributes (CQAs): Purity >98.0%, Regioisomer content <0.15%, 2,4-Difluorophenylhydrazine (genotoxic impurity) <10 ppm.

• Challenge: Separating the target 1,3-isomer from the thermodynamically stable 1,5-regioisomer and quantifying trace hydrazine starting materials.

Physicochemical Profiling & Method Strategy

Effective method development requires understanding the molecule's behavior in solution.

Property	Value (Est.)	Chromatographic Implication
LogP	~1.8 - 2.2	Moderately lipophilic. Retains well on C18; requires ~30-50% organic modifier for elution.
pKa	< 2.0 (Pyrazole N)	The electron-withdrawing 2,4-difluorophenyl group reduces the basicity of the pyrazole nitrogen. The molecule is effectively neutral at standard HPLC pH (2.5 – 7.0).
UV Max	~254 nm, ~210 nm	The fluorinated phenyl ring provides strong UV absorption. 254 nm is selective; 210 nm is sensitive.
Solubility	High in MeOH/ACN	Sample diluent should be matched to the initial mobile phase to prevent peak distortion.

Strategic Decision Making

• Mode: Reversed-Phase Chromatography (RP-HPLC).[1]

• Stationary Phase: C18 (Octadecyl) is the primary choice for robustness. However, a Phenyl-Hexyl column is the strategic backup if regioisomer separation (1,3- vs 1,5-isomer) is difficult, as it exploits

  interactions with the difluorophenyl ring.

• Mobile Phase pH: Acidic (pH ~2-3) is preferred. Although the molecule is neutral, acidic conditions suppress silanol activity on the column and ensure sharp peaks for any amine-based impurities (like hydrazines).

Experimental Protocols

Instrumentation & Reagents

• HPLC System: Agilent 1260/1290 Infinity II or Waters Alliance/Acquity UPLC.

• Detector: Diode Array Detector (DAD) or Variable Wavelength Detector (VWD).

• Reagents:

  • Acetonitrile (HPLC Grade).[2]

  • Water (Milli-Q, 18.2 MΩ).

  • Phosphoric Acid (85%) or Formic Acid (for LC-MS compatibility).

  • Reference Standard: [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol (>99.0% purity).

Optimized Chromatographic Conditions

This protocol serves as the "Gold Standard" starting point.

Parameter	Condition	Rationale
Column	Agilent Zorbax Eclipse Plus C18 (150 x 4.6 mm, 3.5 µm)	High surface area, excellent peak shape for basic/neutral compounds.
Mobile Phase A	0.1% Orthophosphoric Acid in Water (pH ~2.2)	Suppresses silanol ionization; sharpens peaks.
Mobile Phase B	Acetonitrile (100%)	Lower viscosity than MeOH; better UV transparency at 210 nm.
Flow Rate	1.0 mL/min	Standard backpressure balance.
Col. Temp.	30°C	Improves mass transfer and reproducibility.
Injection Vol.	5 - 10 µL	Prevent column overload.
Detection	254 nm (Bandwidth 4 nm)	Specific for the aromatic system; minimizes baseline drift.

Gradient Program

Designed to elute polar hydrazine impurities early and flush lipophilic dimers late.

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.0	90	10	Initial hold for polar retention.
2.0	90	10	Isocratic hold.
15.0	40	60	Linear gradient to elute main peak.
20.0	10	90	Wash step for dimers/oligomers.
23.0	10	90	Hold wash.
23.1	90	10	Return to initial.
28.0	90	10	Re-equilibration.

Method Development Logic (Visualization)

The following diagram illustrates the decision matrix for optimizing the separation, specifically addressing the critical regioisomer issue.

Figure 1: Decision tree for optimizing the separation of pyrazole regioisomers.

Sample Preparation Protocol

Objective: Ensure complete solubility without inducing degradation.

• Stock Solution (1.0 mg/mL):

  • Weigh 25 mg of [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol into a 25 mL volumetric flask.

  • Add 15 mL of Acetonitrile . Sonicate for 5 minutes (exothermic heat aids dissolution).

  • Make up to volume with Acetonitrile.[2]

• Working Standard (0.1 mg/mL):

  • Pipette 5.0 mL of Stock Solution into a 50 mL volumetric flask.

  • Critical Step: Dilute to volume with Water/ACN (90:10) (Initial Mobile Phase).

  • Note: Diluting with high organic strength (100% ACN) can cause "solvent effect" peak distortion (fronting) when injecting onto a high-aqueous column environment.

Impurity Profiling & Troubleshooting

Critical Impurities

Impurity Type	Origin	Retention Behavior
2,4-Difluorophenylhydrazine	Starting Material	Very Polar. Elutes near void volume (RT ~1.5 - 2.5 min).
Regioisomer (1,5-substituted)	Synthesis By-product	Very similar to main peak. Usually elutes after the main peak on C18 due to steric shielding of the polar group.
Oxidation Products (Carboxylic Acid)	Degradation	pH dependent. At pH 2.2, it remains protonated and retains longer than expected for an acid.

Common Issues & Fixes

• Issue: "Ghost Peak" at ~12 minutes.

  • Cause: Gradient artifact or carryover.

  • Fix: Run a blank injection (diluent only). If persistent, clean the injector needle with 100% MeOH.

• Issue: Split Peak for Main Analyte.

  • Cause: Sample solvent too strong (100% ACN).

  • Fix: Ensure the final sample diluent matches the starting gradient conditions (90% Water).

Validation Parameters (Acceptance Criteria)

To ensure the method is "Self-Validating" (Trustworthiness), verify these criteria before routine use:

• System Suitability:

  • %RSD of Area (5 replicates): ≤ 2.0%

  • Tailing Factor (Tf): 0.8 – 1.5

  • Theoretical Plates (N): > 5000

• Linearity:

  • Range: 0.1 µg/mL (LOQ) to 150 µg/mL (150% of target).

  • R² > 0.999.[3]

• Sensitivity (LOD/LOQ):

  • Signal-to-Noise (S/N) > 10 for LOQ.

  • Crucial for detecting the hydrazine impurity.

References

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley. (Foundational text for Gradient Design and Solvent Selection).

• Center for Drug Evaluation and Research (CDER). (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. U.S. Food and Drug Administration. Link

• PubChem. (n.d.). Compound Summary for CAS 1494088-89-9. National Library of Medicine.
• Kazakevich, Y., & LoBrutto, R. (2007). HPLC for Pharmaceutical Scientists. Wiley-Interscience.

Sources

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. WO2013026914A1 - Serine/threonine pak1 inhibitors - Google Patents [patents.google.com]
• 3. ijcpa.in [ijcpa.in]

Technical Notes & Optimization

Technical Support Center: Synthesis of Hydroxymethylpyrazoles

Topic: Troubleshooting Side Reactions & Process Optimization Audience: Medicinal Chemists, Process Development Scientists[1]

Introduction: The "Benzylic" Trap

Hydroxymethylpyrazoles are critical building blocks in drug discovery (e.g., kinase inhibitors), but they present a deceptive synthetic challenge.[1] While the pyrazole ring is robust, the hydroxymethyl group at positions 3, 4, or 5 possesses pseudo-benzylic reactivity .[1] This electronic character drives the most frustrating side reactions: acid-catalyzed dimerization, regiochemical scrambling, and competitive N-alkylation.[1]

This guide moves beyond standard protocols to address the causality of failure modes, providing self-validating workflows to ensure high-purity isolation.

Module 1: Troubleshooting Ring Synthesis (Regioselectivity)

Context: The most common route to hydroxymethylpyrazoles is the cyclization of hydrazine with a 1,3-dicarbonyl precursor (or equivalent), followed by reduction.[1] The primary side reaction here is Regioisomerism (formation of 1,3- vs. 1,5-isomers).[1]

Core Issue: The Tautomer Trap

When using mono-substituted hydrazines (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

), the nucleophilicity of the two nitrogen atoms differs. However, the electrophilicity of the 1,3-dicarbonyl carbons also varies based on steric bulk and electronic effects (e.g., ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted"> vs ).

Diagnostic Table: Predicting Isomer Ratios

Precursor Type	Hydrazine Type	Major Side Reaction	Corrective Action
1,3-Diketone (Sym)	Aryl/Alkyl	None (Symmetrical)	N/A
1,3-Diketone (Unsym)	Aryl Hydrazine	1,5-isomer contamination	Use protic solvents (EtOH) to favor 1,3-isomer via H-bonding control; Switch to Lewis Acid catalysis (e.g., ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted"> ).
ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted"> -Keto Ester	Methyl Hydrazine	3-hydroxy vs 5-hydroxy tautomers	Control pH. Basic conditions favor the 5-hydroxy (pyrazolone) form; Acidic conditions favor O-alkylation precursors.[1]
Enaminone	Aryl Hydrazine	Wrong Regioisomer (1,5-dominant)	Use sterically hindered solvents (t-BuOH) or lower temperature (0°C) to control kinetic vs. thermodynamic product.[1]

Visualizing the Pathway

The following diagram illustrates the decision points for controlling regioselectivity during the cyclization phase.

Caption: Decision tree for predicting and controlling regioselectivity in pyrazole cyclization.

Module 2: The Reduction Step (Ester Alcohol)

Context: Reducing a pyrazole carboxylic ester to a hydroxymethyl group often fails due to the electron-rich nature of the ring, which deactivates the ester carbonyl, or leads to side reactions like over-reduction.[1]

Common Failure Modes

1. The "Stalled" Reaction (Incomplete Conversion) [1]

• Symptom: Starting material remains despite excess reductant.[1]

• Cause: The pyrazole nitrogen coordinates with the boron/aluminum species, forming a stable complex that deactivates the hydride transfer.[1]

• Solution: Use ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  + (1:1) in THF/EtOH. The Calcium ion coordinates the ester carbonyl more strongly than the pyrazole nitrogen, activating it for reduction.[1] Alternatively, use ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted"> in THF.[2][3]

2. Over-Reduction (Ring Hydrogenation)

• Symptom: Loss of aromaticity (formation of pyrazolines).[1]

• Cause: High-pressure hydrogenation (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  ) or harsh conditions with at reflux.

• Solution: Switch to chemoselective borohydride protocols (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  ). Avoid heterogeneous hydrogenation if the ring is electron-deficient (e.g., nitro-substituted).

3. Side Reaction: N-Alkylation during Workup [1][4]

• Scenario: Quenching an aluminum hydride reaction with alkyl halides or conducting workup in the presence of electrophiles.

• Mechanism: The intermediate aluminate complex leaves the pyrazole NH deprotonated and highly nucleophilic.[1]

Protocol: Enhanced Borohydride Reduction

Reference Protocol adapted from mild ester reductions [1].

• Dissolution: Dissolve Pyrazole-Ester (1.0 eq) in dry THF (0.2 M).

• Activation: Add anhydrous ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  (1.5 eq). Stir for 15 min at RT.

• Reduction: Add

  (3.0 eq) portion-wise.

• Reaction: Add EtOH (5.0 eq) dropwise (Gas evolution!). Stir at RT for 4-12h.[1]

• Workup (Critical): Quench with saturated ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  . Do not use strong acid (see Module 3). Extract with EtOAc.[5]

Module 3: Stability & Dimerization (The "Hidden" Side Reaction)

Context: Users often report that their isolated hydroxymethylpyrazole turns into an insoluble white solid upon standing or during concentration.[1] This is NOT polymerization, but Bis(pyrazolyl)methane formation .[1]

The Mechanism: Aza-Fulvene Intermediate

Hydroxymethylpyrazoles behave like benzyl alcohols.[1] Under acidic conditions (even weak acids like silica gel), they dehydrate to form a resonance-stabilized carbocation (aza-fulvene character).[1] This electrophile is immediately attacked by the nucleophilic carbon or nitrogen of a neighboring pyrazole.[1]

Caption: Acid-catalyzed dehydration pathway leading to irreversible dimerization.[1]

Troubleshooting Guide: Preventing Dimerization

Stage	Risk Factor	Corrective Action
Workup	Acidic Quench (HCl)	Use saturated ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted"> or Rochelle's Salt. Keep pH > 7.
Purification	Silica Gel Chromatography	Pre-treat silica with 1% ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted"> in mobile phase to neutralize acidic sites. Use Alumina (neutral) if possible.[1]
Storage	Neat oil/solid at RT	Store frozen in benzene or DMSO-d6.[1] Avoid storing as a neat oil if traces of acid are present.[1]
Reaction	Chlorination (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted"> )	If converting OH Cl, the chloride is highly reactive. Use immediately; do not store.

FAQ: Rapid Response

Q: I am trying to alkylate the OH group, but I am getting N-alkylation. Why? A: The Pyrazole-NH (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

) is often more acidic than the primary alcohol ( ).

• Fix: You must protect the Pyrazole-NH first (e.g., THP, SEM, or Boc).[1] Alternatively, use a base that is selective for the alcohol (difficult) or exploit the "dianion" strategy: use 2.2 eq of base (NaH), where the first equivalent deprotonates the NH (non-nucleophilic anion) and the second deprotonates the OH (nucleophilic alkoxide).[1]

Q: My product disappears on the TLC plate after spotting. A: Your product is likely decomposing on the acidic silica of the TLC plate.[1]

• Fix: Dip the TLC plate in a 5% ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  /Hexane solution and dry it before spotting your sample. This neutralizes the plate.[1]

Q: Can I use LAH for the reduction? A: Yes, but it requires a specific workup to avoid aluminum emulsions that trap the polar product. Use the Fieser workup (

g LAH mL , mL 15% NaOH, mL ) and ensure the filter cake is washed thoroughly with THF/MeOH.

References

• Reduction of Esters with NaBH4/CaCl2

  • Pietikäinen, P. (2017).[1][3] Protocol for selective ester reduction using Sodium Borohydride and Calcium Chloride. ResearchGate.

• Regioselectivity in Pyrazole Synthesis

  • Gosselin, F., et al. (2023).[1][6] Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC / MDPI.[1]

  • [1]

• Instability and Dimerization

  • RSC Advances. (2023).[1] Suppressing dimer formation by increasing conformational freedom in multi-carbazole emitters. (Discusses the physical and chemical basis of stacking/dimerization in nitrogen heterocycles).

• General Pyrazole Chemistry & Knorr Synthesis

  • J&K Scientific.[1] (2025).[1][5][6][7][8] Knorr Pyrazole Synthesis Mechanism and Reagents.

Sources

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. reddit.com [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. jk-sci.com [jk-sci.com]
• 7. researchgate.net [researchgate.net]
• 8. Sodium borohydride, Sodium tetrahydroborate [organic-chemistry.org]

preventing oxidation of the methanol group in pyrazole compounds

Technical Support Center: Pyrazole Chemistry Division Subject: Stabilization & Handling of Hydroxymethyl Pyrazoles (Methanol Group) Ticket ID: PYR-OX-0042 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Overview: The "Double-Edged" Nucleophile

You are likely encountering degradation because (1H-pyrazol-3-yl)methanol derivatives possess a "double-edged" reactivity profile. The pyrazole ring is electron-rich, making the attached primary alcohol (

) unusually susceptible to oxidative dehydrogenation compared to aliphatic alcohols.

This instability is often driven by Trace Metal Coordination . The pyrazole nitrogens (

and ) are excellent ligands for transition metals (Fe, Cu, Pd residues). If your crude material contains even ppm-levels of metals from previous coupling steps, these metals coordinate to the ring and catalyze the oxidation of the proximal alcohol to an aldehyde or carboxylic acid via a radical autoxidation mechanism.

This guide provides a self-validating workflow to arrest this oxidation.

Module 1: The Core Solution (Synthetic Protection)

The only robust method to prevent oxidation during multi-step synthesis is masking the alcohol. We recommend Silyl Ethers over Esters or Benzyl groups due to the orthogonality with the basic nature of pyrazoles.

Recommended Protocol: TBDMS Protection

Why TBDMS? The tert-butyldimethylsilyl group is bulky enough to minimize N-silylation (a common side reaction) while being stable to the basic conditions often used to functionalize the pyrazole nitrogen.

Reagents:

• Substrate: (1H-pyrazol-3-yl)methanol

• Reagent: TBDMS-Cl (1.1 equiv)

• Base: Imidazole (2.5 equiv) — Acts as both base and catalyst.

• Solvent: DMF (Anhydrous)

Step-by-Step Protocol:

• Dissolution: Dissolve the pyrazole alcohol in anhydrous DMF (

  concentration) under Argon.

• Base Addition: Add Imidazole. The solution may warm slightly.

• Silylation: Add TBDMS-Cl portion-wise at

  . Warm to RT and stir for 3–12 hours.

• Self-Validating Check (TLC/NMR):

  • Target: Disappearance of the broad O-H stretch (

    ).

  • Check: If you see two silyl spots on TLC, you likely have N,O-bis-silylation.

  • Fix: Add

    (1 mL) and stir for 30 mins. The labile N-Si bond cleaves rapidly in MeOH, leaving the desired O-Si bond intact.

Decision Matrix: Selecting the Right Group

Protecting Group	Stability (Acid/Base)	Removal Condition	Risk Level	Recommended For
TBDMS (Silyl)	Unstable to strong acid; Stable to Base	TBAF or dilute HCl	Low	General synthesis
THP (Acetal)	Stable to Base; Labile to Acid	AcOH / MeOH	Medium	"Green" chemistry; Acid-sensitive steps
Bn (Benzyl)	Stable to Acid/Base	Hydrogenolysis ( )	High	Avoid. Pd residues catalyze oxidation.
Ac (Acetyl)	Labile to Base	/ MeOH	Medium	Short-term storage only

Module 2: Purification Troubleshooting (The Silica Trap)

Issue: Users frequently report "product loss" or "oxidation" during column chromatography. Root Cause: Silica gel is slightly acidic (

). This acidity, combined with the high surface area, can catalyze the dehydration of the alcohol or protonate the pyrazole, causing it to "stick" (irreversible adsorption).

The Fix: Neutralized Silica Protocol Never run a free pyrazole alcohol on untreated silica.

• Slurry Preparation: Mix Silica Gel 60 with your eluent (e.g., DCM/MeOH).

• Deactivation: Add 1% Triethylamine (Et3N) to the slurry. Stir for 5 minutes.

• Packing: Pour the column. The Et3N neutralizes acidic sites.

• Elution: Run your column. You can omit Et3N in the mobile phase after the initial packing if the compound is not extremely sensitive.

Module 3: Mechanism & Pathway Visualization

Understanding the enemy is key. The diagram below illustrates how trace metals (from cross-couplings) utilize the pyrazole nitrogen to facilitate oxidation.

Figure 1: Metal-assisted autoxidation pathway. The pyrazole nitrogen coordinates metals, bringing them into proximity with the alcohol, effectively acting as an intramolecular catalyst for oxidation.

Module 4: Frequently Asked Questions (FAQ)

Q1: My pyrazole methanol turned yellow upon storage. Is it ruined? A: The yellow color often indicates the formation of the aldehyde (which can polymerize or form Schiff bases) or N-oxide formation.

• Test: Run a

  -NMR.[1] Look for a singlet around (Aldehyde).

• Salvage: If the aldehyde is present, you can reduce it back to the alcohol using

  in ( , 30 mins).

Q2: Can I use MOM (Methoxymethyl) protection? A: Technically yes, but we advise against it. MOM deprotection requires strong acid (e.g.,

or ). Pyrazoles are basic; they will protonate and form salts, making isolation difficult and reducing yields. TBDMS is superior because fluoride deprotection (TBAF) proceeds under neutral/basic conditions.

Q3: I need to protect the Nitrogen AND the Oxygen. Which goes first? A:

• Scenario A (Silylating both): Use 2.5 equiv of TBDMS-Cl. The O-Si forms first, then N-Si. Both are labile.

• Scenario B (Permanent N-protection): Protect the Nitrogen first (e.g., N-SEM or N-Boc). The N-protection reduces the electron density of the ring, actually stabilizing the alcohol against oxidation.

References

• Greene, T. W.; Wuts, P. G. M.Protective Groups in Organic Synthesis, 5th ed.; John Wiley & Sons: New Jersey, 2014.

• Radi, S. et al. "Organically Modified Silica with Pyrazole-3-carbaldehyde as a New Sorbent."[2] Molecules, 2013 , 19(1), 247-262.[2] Link (Demonstrates the stability of pyrazole-aldehydes and interaction with silica).[2]

• Eller, G. A.; Holzer, W. "The 4-Methoxybenzyl (PMB) Function as a Versatile Protecting Group in the Synthesis of N-Unsubstituted Pyrazolones."[1] Heterocycles, 2004 , 63(11), 2537.[1] Link (Discusses N-protection strategies vital for regioselectivity).

• Blackwell, J. M. et al. "B(C6F5)3-Catalyzed Silation of Alcohols: A Mild, General Method for Synthesis of Silyl Ethers." J. Org.[3] Chem., 1999 , 64, 4887.[3] Link (Alternative silylation protocols for sensitive alcohols).

Sources

• 1. holzer-group.at [holzer-group.at]
• 2. Organically modified silica with pyrazole-3-carbaldehyde as a new sorbent for solid-liquid extraction of heavy metals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]

Technical Support Center: Catalyst Selection for Efficient Pyrazole Synthesis

Welcome to the Technical Support Center for Catalyst Selection in Efficient Pyrazole Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of catalyst choice and troubleshoot common issues encountered during pyrazole synthesis. Pyrazoles are a critical structural motif in many biologically active agents, making their efficient synthesis a key focus in medicinal chemistry and materials science.[1] This resource provides in-depth technical guidance, troubleshooting strategies, and frequently asked questions to support your experimental success.

Troubleshooting Guide

This section addresses specific problems you may encounter during your pyrazole synthesis experiments, providing potential causes and actionable solutions based on established scientific principles.

Question 1: My reaction is suffering from low yield. What are the likely catalyst-related causes and how can I improve it?

Answer:

Low yields in pyrazole synthesis can often be traced back to the catalyst's performance or the reaction conditions. Here’s a breakdown of potential catalyst-related issues and how to address them:

• Suboptimal Catalyst Choice: The catalyst may not be well-suited for your specific substrates. For instance, in the synthesis of 5-aryl-3-trifluoromethyl pyrazoles, a silver-catalyzed reaction showed that while a Cu(OTf)₂ catalyst gave a 60% yield, Fe(OTf)₃ resulted in no product.[2] This highlights the importance of catalyst screening.

  • Solution: Screen a panel of catalysts with varying electronic and steric properties. For the condensation of 1,3-dicarbonyl compounds with hydrazines, a range of Lewis acid catalysts like Sc(OTf)₃, Cu(OTf)₂, and nano-ZnO have been shown to be effective.[2][3] In some cases, a simple, green catalyst like ammonium chloride can be effective.[4]

• Catalyst Deactivation: The catalyst may be losing its activity during the reaction. Common causes for deactivation include poisoning, coking/fouling, and thermal degradation.[5][6]

  • Catalyst Poisoning: Impurities in your reactants or solvents (e.g., sulfur or phosphorus compounds) can bind to the active sites of the catalyst, rendering it inactive.[5]

    • Solution: Ensure the purity of your starting materials and solvents. Using a guard bed to remove impurities before they reach the catalyst bed can also be beneficial.[5]

  • Coking/Fouling: The formation of carbonaceous deposits (coke) on the catalyst surface can block active sites. This is often indicated by a darkening of the catalyst.[5]

    • Solution: Optimize reaction conditions by lowering the temperature or pressure to minimize side reactions that lead to coke formation. For solid catalysts like zeolites, controlled calcination in air can burn off coke deposits.[5]

• Insufficient Catalyst Loading: The amount of catalyst may be too low to drive the reaction to completion in a reasonable timeframe.

  • Solution: Systematically increase the catalyst loading in small increments to find the optimal concentration. However, be mindful that excessively high loadings can sometimes lead to unwanted side reactions.

• Poor Mass Transfer (for Heterogeneous Catalysts): If you are using a solid catalyst, inefficient mixing can limit the interaction between the reactants and the catalyst's active sites.

  • Solution: Increase the stirring rate or consider using a different reactor design that promotes better mixing. The particle size and surface area of the catalyst can also play a crucial role; catalysts with higher surface area, such as nano-sized catalysts, often exhibit enhanced activity.[7]

Question 2: I am observing the formation of regioisomers. How can I improve the regioselectivity of my pyrazole synthesis?

Answer:

The formation of a mixture of regioisomers is a common challenge in the synthesis of unsymmetrically substituted pyrazoles, particularly when using unsymmetrical 1,3-dicarbonyl compounds.[2] Controlling regioselectivity is crucial for obtaining the desired product and simplifying purification.

• Mechanism of Regioisomer Formation: The reaction of a hydrazine with an unsymmetrical 1,3-diketone can proceed through two different pathways, leading to the formation of two possible regioisomers. The preferred pathway is often influenced by the electronic and steric nature of the substituents on both the diketone and the hydrazine, as well as the reaction conditions and the catalyst used.

• Strategies for Controlling Regioselectivity:

  • Catalyst Choice: The nature of the catalyst can significantly influence the regioselectivity. For instance, a highly regioselective synthesis of 1-aryl-3,4,5-substituted pyrazoles was achieved at room temperature in N,N-dimethylacetamide without a catalyst, suggesting that in some cases, the inherent reactivity of the substrates under specific solvent conditions can control the outcome.[8] Conversely, specific catalysts can be employed to favor the formation of one regioisomer over the other.

  • Strategic Use of Starting Materials: The use of masked dialdehydes or employing a dehydrogenative coupling approach with 1,3-diols can provide excellent regioselectivity for the synthesis of unsymmetrical pyrazoles.[1]

  • Temperature Control: In some systems, the reaction temperature can be a critical factor in determining the product distribution. A temperature-controlled divergent synthesis of pyrazoles and 1-tosyl-1H-pyrazoles has been reported, where different products were obtained by simply tuning the reaction temperature.[9]

  • Stepwise Synthesis: A multi-step approach, where the two nitrogen atoms are introduced sequentially, can provide absolute control over the regiochemistry.

Question 3: My heterogeneous catalyst is losing activity after a few runs. How can I regenerate it and prevent future deactivation?

Answer:

Catalyst deactivation is a common issue with heterogeneous catalysts and can be caused by several factors.[5][6] Understanding the cause of deactivation is the first step toward effective regeneration.

• Identifying the Cause of Deactivation:

  • Poisoning: Gradual loss of activity, especially with feedstocks of varying purity. Elemental analysis of the spent catalyst can reveal the presence of contaminants.[5]

  • Coking/Fouling: Visual darkening of the catalyst and an increased pressure drop in a fixed-bed reactor are common indicators. Thermogravimetric analysis (TGA) can quantify the amount of coke.[5]

  • Sintering (Thermal Degradation): Loss of catalytic activity due to exposure to high temperatures, leading to a reduction in the active surface area. This is often irreversible.

• Regeneration Procedures:

  • For Coking/Fouling:

    • Calcination: Controlled heating of the catalyst in the presence of air or a diluted oxygen stream can burn off carbonaceous deposits. The temperature and duration of calcination need to be carefully optimized to avoid damaging the catalyst structure.[5]

    • Solvent Washing: For some catalysts, such as resins like Amberlyst-70, washing with an appropriate solvent may be sufficient to remove foulants.[5]

  • For Poisoning:

    • Oxidation-Reduction Cycle: For metal catalysts, a cycle of oxidation to remove the poison followed by reduction to restore the active metallic phase can be effective.[5]

• Preventing Deactivation:

  • Purify Reactants: Ensure all starting materials and solvents are free from potential poisons.[5]

  • Optimize Reaction Conditions: Lowering the reaction temperature can minimize coking and sintering.[5]

  • Use a Guard Bed: A pre-column containing a material that can trap poisons before they reach the main catalyst bed is an effective strategy.[5]

Frequently Asked Questions (FAQs)

Question 1: What are the advantages of using a heterogeneous catalyst over a homogeneous catalyst for pyrazole synthesis?

Answer:

The choice between a heterogeneous and a homogeneous catalyst depends on the specific requirements of your synthesis. Both have distinct advantages:

Feature	Homogeneous Catalysts	Heterogeneous Catalysts
Activity & Selectivity	Often exhibit higher activity and selectivity due to well-defined active sites.	Can be highly active and selective, but mass transfer limitations can sometimes be a factor.
Catalyst Separation	Can be difficult and costly to separate from the reaction mixture, potentially leading to product contamination.	Easily separated from the reaction mixture by filtration, allowing for straightforward product purification.[10]
Reusability	Generally not reusable, leading to higher operational costs and waste generation.	Can often be recycled and reused for multiple reaction cycles, making the process more economical and environmentally friendly.[7][10]
Thermal Stability	Typically have lower thermal stability.	Generally more robust and can withstand higher temperatures and harsher reaction conditions.
Industrial Application	Less favored for large-scale industrial processes due to separation challenges.	Preferred for industrial applications due to ease of handling, separation, and reusability.

Recent research has focused on developing highly efficient and reusable heterogeneous catalysts for pyrazole synthesis, such as nickel-based catalysts and magnetic nanoparticles, which can be reused for multiple cycles without significant loss of activity.[7][10]

Question 2: What are some "green" catalyst options for pyrazole synthesis?

Answer:

Green chemistry principles encourage the use of environmentally benign catalysts. In pyrazole synthesis, several green catalytic systems have been developed:

• Water as a Solvent and Catalyst: Reactions performed in water as a solvent are inherently greener. Some reactions can be catalyzed by water itself or by simple, non-toxic catalysts in an aqueous medium.[7]

• Nano-catalysts: Nano-sized catalysts, such as nano-ZnO, often exhibit high catalytic activity under mild conditions and can be used in small quantities.[2] Their high surface area to volume ratio contributes to their efficiency.

• Reusable Heterogeneous Catalysts: As mentioned earlier, catalysts that can be easily recovered and reused minimize waste. Magnetic nanoparticles, for example, can be easily separated from the reaction mixture using an external magnet.[7]

• Metal-Free Catalysts: The use of transition-metal-free catalysts, such as molecular iodine or even catalyst-free systems under specific conditions, avoids the potential for heavy metal contamination of the product and the environment.[2][11]

• Bio-based Catalysts: The use of catalysts derived from renewable resources is an emerging area of green chemistry. For example, nano-SiO₂ synthesized from wheat straw agricultural waste has been used as a recyclable catalyst for pyrazole synthesis.[7]

• Simple, Inexpensive Catalysts: The use of readily available and non-toxic catalysts like ammonium chloride represents a green and cost-effective approach.[4]

Question 3: How do I choose the right catalyst for my specific pyrazole synthesis?

Answer:

Selecting the optimal catalyst requires a systematic approach that considers several factors. The following workflow can guide your decision-making process:

Caption: A decision-making workflow for catalyst selection in pyrazole synthesis.

Experimental Protocol: Green Synthesis of 3,5-dimethylpyrazole using a Reusable Catalyst

This protocol provides a step-by-step method for the synthesis of 3,5-dimethylpyrazole using ammonium chloride as a green and cost-effective catalyst, adapted from established green chemistry procedures.[4]

Materials:

• Acetylacetone (1 equivalent)

• Hydrazine hydrate (2 equivalents)

• Ammonium chloride (0.1 equivalents)

• Ethanol (as solvent)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

Procedure:

• Reaction Setup: In a dry round-bottom flask, dissolve acetylacetone (e.g., 20 mmol, 2.0 g) in ethanol (100 mL).

• Addition of Reagents: To the stirred solution, add hydrazine hydrate (e.g., 40 mmol, 2.0 g) followed by ammonium chloride (e.g., 2 mmol, 0.1 g).

• Reaction: Stir the mixture thoroughly at room temperature for 30-45 minutes. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion of the reaction, the solvent can be removed under reduced pressure. The residue can then be recrystallized from a suitable solvent (e.g., water-ethanol mixture) to obtain the purified 3,5-dimethylpyrazole.

Catalyst Recovery and Reuse (for heterogeneous catalysts):

For a heterogeneous catalyst, after the reaction, it can be recovered by simple filtration, washed with a suitable solvent, dried, and then reused for subsequent reactions.

Catalyst Performance Comparison

The following table summarizes the performance of various catalysts in pyrazole synthesis under different conditions, providing a quick reference for catalyst selection.

Catalyst	Substrates	Solvent	Temperature (°C)	Yield (%)	Reference
Sc(OTf)₃	Hydrazines and 1,3-dicarbonyls	Not specified	Not specified	97	[3]
Nano-ZnO	Phenylhydrazine and ethyl acetoacetate	Not specified	Not specified	95	[2]
Cu₂O	N,N-disubstituted hydrazines and alkynoates	Not specified	Not specified	Good yields	[8]
RuH₂(PPh₃)₃CO / Xantphos	2-alkyl-1,3-diols and hydrazines	tert-amyl alcohol	Not specified	75	[1]
Ammonium Chloride	Acetylacetone and hydrazine hydrate	Ethanol	Room Temp.	Not specified	[4]
Molecular Iodine	Sulfonyl hydrazides, 1,3-diketones, and sodium sulfinates	Not specified	Mild conditions	Up to 99	[2]
Fe₃O₄ nanoparticles	Ethyl acetoacetate, hydrazine hydrate, aldehydes, and malononitrile	Water	Room Temp.	Excellent	[7]

Reaction Mechanism Visualization

The following diagram illustrates a plausible mechanism for the acid-catalyzed synthesis of pyrazoles from 1,3-dicarbonyl compounds and hydrazines, a common and fundamental method.

Caption: A simplified mechanism for the acid-catalyzed Knorr pyrazole synthesis.

References

• Technical Support Center: Catalyst Deactivation and Regener
• Pyrazole synthesis. Organic Chemistry Portal.
• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Deriv
• Catalyst deactiv
• A SHORT REVIEW ON SYNTHESIS OF PYRAZOLE DERIV
• Nickel-Catalyzed, One-Pot Synthesis of Pyrazoles. MDPI.
• Recent Advances in the Synthesis of Pyrazole Deriv
• Green multicomponent synthesis of pyrano[2,3-c]pyrazole derivatives: current insights and future directions. RSC Publishing.
• SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN C
• Recent Developments in Reactions and Catalysis of Protic Pyrazole Complexes. MDPI.
• Synthesis of Pyrazoles from 1,3-Diols via Hydrogen Transfer C
• Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. NIH.
• Catalytic and Multicomponent Reactions for Green Synthesis of Some Pyrazolone Compounds and Evaluation as Antimicrobial Agents.
• Metal-Free Iodine-Catalyzed Synthesis of Fully Substituted Pyrazoles and Its Sulphenylation.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jetir.org [jetir.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. ammoniaknowhow.com [ammoniaknowhow.com]
• 7. Green multicomponent synthesis of pyrano[2,3- c ]pyrazole derivatives: current insights and future directions - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05570A [pubs.rsc.org]
• 8. Pyrazole synthesis [organic-chemistry.org]
• 9. Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]

Technical Support Center: Regioselectivity in Pyrazole Synthesis

Topic: Solvent Effects on the Regioselectivity of Pyrazole Formation Ticket ID: KB-PYR-004 Role: Senior Application Scientist Status: Active / Guide[1][2]

Executive Summary & Mechanistic Diagnostics[1][2][3]

The Core Problem: In the condensation of unsymmetrical 1,3-dicarbonyls with substituted hydrazines (Knorr Pyrazole Synthesis), researchers frequently encounter "regioisomeric scramble." The reaction produces a mixture of 1,3- and 1,5-disubstituted pyrazoles because the hydrazine can attack either carbonyl group.[1][2]

The Solvent Solution: Solvent is not merely a medium; it is a catalytic effector .[2] It dictates regioselectivity through two primary mechanisms:[1][2]

• Tautomeric Control: Solvents shift the keto-enol equilibrium of the 1,3-dicarbonyl, changing which carbonyl is more electrophilic.[1][2]

• H-Bond Activation (The HFIP Effect): Fluorinated solvents like Hexafluoroisopropanol (HFIP) act as specific Lewis acids, activating carbonyls via strong hydrogen bonding, often reversing the selectivity seen in standard protic solvents like ethanol.

Mechanistic Pathway Visualization[1][2]

Figure 1: Bifurcation of the Knorr synthesis pathway.[1] Solvent choice dictates the initial nucleophilic attack site, determining the final regioisomer.

Troubleshooting Guide (FAQ Format)

Issue 1: "I am getting a 50:50 mix of isomers in Ethanol."

Diagnosis: Ethanol (EtOH) is a "middle-ground" solvent.[1][2] It provides moderate hydrogen bonding but often fails to differentiate the electrophilicity of the two carbonyl carbons sufficiently, especially if steric bulk is similar (e.g., Methyl vs. Ethyl). Corrective Action: Switch to Hexafluoroisopropanol (HFIP) .

• Why: HFIP is a strong Hydrogen Bond Donor (HBD) with high ionizing power.[1][2][3] It selectively activates the carbonyl that is less involved in intramolecular H-bonding or stabilizes the transition state for the formation of the 5-substituted isomer (often the "anti-thermodynamic" product in standard conditions).[1]

• Expected Result: Shift from 1:1 to >90:10 regioselectivity.

Issue 2: "I need the 1,5-isomer (bulky group at position 5), but I only get the 1,3-isomer."

Diagnosis: You are likely operating under Thermodynamic Control (Reflux in EtOH or AcOH). The reaction equilibrates to the most stable product, where the bulky group is far from the N-substituent (the 1,3-isomer).[1] Corrective Action:

• Lower Temperature: Run at Room Temperature (25°C).

• Change Solvent: Use HFIP or TFE (Trifluoroethanol) .[2][4][5]

• Mechanism: Fluorinated alcohols promote the reaction under Kinetic Control .[2] They accelerate the attack on the specific carbonyl that leads to the 1,5-isomer, trapping it before it can equilibrate.[2]

Issue 3: "My reaction is failing or stalling with aryl hydrazines."

Diagnosis: Aryl hydrazines are less nucleophilic than alkyl hydrazines.[2] In non-polar solvents (Toluene, DCM), the reaction is too slow.[2] Corrective Action: Use DMAc (N,N-Dimethylacetamide) or Acetic Acid .[1][2]

• Protocol: Run in DMAc at Room Temperature.

• Insight: DMAc acts as a polar aprotic host that increases the effective nucleophilicity of the hydrazine while stabilizing the polar transition state.

Experimental Protocols

Protocol A: The "HFIP Switch" (For High Regioselectivity)

Best for: Accessing 1,5-isomers or resolving difficult mixtures.[1]

Materials:

• 1,3-Diketone (1.0 equiv)[1][2]

• Substituted Hydrazine (1.1 equiv)[1]

• Solvent: 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) - Reclaimable via distillation[1][2]

Step-by-Step:

• Dissolution: Dissolve the 1,3-diketone in HFIP (concentration ~0.5 M) in a round-bottom flask.

• Addition: Add the hydrazine dropwise at Room Temperature (20-25°C) . Do not heat.

• Reaction: Stir for 1–4 hours. Monitor via TLC/LCMS.[2] The reaction is often faster in HFIP than EtOH.[2]

• Work-up: Evaporate the HFIP under reduced pressure (Rotavap). HFIP boils at 58°C and is easily removed.[2]

• Purification: The residue is often pure enough.[2] If not, recrystallize from EtOH/Hexane.[2]

Protocol B: The "Thermodynamic" Standard (For 1,3-Isomers)

Best for: Standard synthesis where steric relief is the priority.[1]

Materials:

• 1,3-Diketone (1.0 equiv)[1][2]

• Hydrazine HCl salt (1.1 equiv)[1]

• Solvent: Ethanol (EtOH)[1][4][5][6]

Step-by-Step:

• Mix: Combine diketone and hydrazine in EtOH.

• Catalysis: Add catalytic HCl (1-2 drops) if using free base hydrazine.[1][2]

• Reflux: Heat to reflux (78°C) for 4–12 hours.

• Work-up: Cool to 0°C. The pyrazole often precipitates.[1][2] Filter and wash with cold EtOH.[2]

Data Reference: Solvent Impact on Regioselectivity

The following table summarizes the Regiomeric Excess (re) shifts based on solvent choice for a model reaction (e.g., Benzoylacetone + Methylhydrazine).

Solvent	Type	Dielectric Const.[2] ( )	Major Isomer	Selectivity Ratio (A:B)	Mechanism Note
Ethanol	Protic Polar	24.5	Mixed / 1,3	~60:40	General solvation; low discrimination.[1][2]
Toluene	Non-polar	2.38	1,3 (Slow)	~70:30	Steric control dominates; slow kinetics.[2]
HFIP	Fluorinated	16.7	1,5 (Reversed)	>95:5	H-bond activation of specific carbonyl.[1][2]
DMAc	Polar Aprotic	37.8	1,3	~90:10	Dipolar stabilization; high rate.[2]
Water	Protic	80.1	Mixed	~50:50	Hydrophobic effect aggregates reactants; poor selectivity.[2]

Decision Matrix for Researchers

Use this logic flow to select your experimental conditions.

Figure 2: Solvent selection logic based on target isomer and substrate symmetry.

References

• Fustero, S., et al. (2008).[2][5][7] "Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs." The Journal of Organic Chemistry, 73(9), 3523–3529.[2][5] Link[1]

• Heller, S. T., & Natarajan, S. R. (2006).[2][8] "1,3-Diketones from Acid Chlorides and Ketones: A Rapid and General One-Pot Synthesis of Pyrazoles." Organic Letters, 8(13), 2675–2678.[2] Link[1]

• Gosselin, F., et al. (2006).[2][8] "A Highly Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles." Synlett, 2006(19), 3267–3270.[2] Link

• Rosa, F. A., et al. (2008).[2][5][9] "Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from Enaminones and Hydrazines." Synlett, 2008(19).[2] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of fluorinated tebufenpyrad analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pyrazole synthesis [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]

Technical Support Guide: Minimizing Byproducts in Pyrazole Ester Reduction

The Challenge: The Pyrazole "Electronic Tug-of-War"

Reducing pyrazole esters is deceptively simple. While standard esters reduce easily to alcohols, the pyrazole core introduces two distinct electronic complications that often lead to low yields, incomplete reactions, or ring-saturation byproducts:

• N-H Acidity (The "Hydride Sink"): If your pyrazole is N-unsubstituted (

  -pyrazole), the N-H proton has a pKa of ~14. Standard hydride reagents (LAH, NaBH ) act as bases first, deprotonating the nitrogen. This creates a pyrazolide anion, which is electron-rich and resists nucleophilic attack at the ester carbonyl, stalling the reaction.

• Coordination Effects: The pyridine-like nitrogen (N2) is a Lewis base. It can coordinate with Lewis acidic reducing agents (Aluminum in LAH, Boron in borohydrides), forming stable complexes that precipitate out of solution before reduction is complete.

This guide prioritizes selectivity over reactivity, recommending specific protocols to bypass these mechanistic traps.

Reagent Selection Matrix

Do not default to Lithium Aluminum Hydride (LAH) without analyzing your substrate. Use this decision matrix to select the optimal reducing system.

Figure 1: Decision tree for selecting the reducing agent based on substrate protection and scale.

High-Fidelity Protocols

Protocol A: The "Scalpel" (NaBH + CaCl )

Best for: N-unsubstituted pyrazoles, preventing ring reduction, and ease of workup. Mechanism: CaCl

acts as a Lewis acid, coordinating to the ester carbonyl oxygen. This activates the ester, allowing the mild NaBH to reduce it, while leaving the electron-rich pyrazole ring untouched.

Reagents:

• Substrate (1.0 equiv)

• NaBH

  (3.0 - 4.0 equiv)

• CaCl

  (anhydrous, 1.5 - 2.0 equiv)

• Solvent: THF:Ethanol (2:1 ratio)

Step-by-Step:

• Dissolve the pyrazole ester in THF:EtOH (0.2 M concentration).

• Add anhydrous CaCl

  and stir for 15 minutes at 0°C (activation phase).

• Add NaBH

  portion-wise over 20 minutes. Caution: Hydrogen gas evolution.

• Allow to warm to Room Temperature (RT) and stir for 4–6 hours.

• Quench: Cool to 0°C. Add saturated NH

  Cl solution dropwise.

• Extraction: Evaporate bulk ethanol/THF. Extract aqueous residue with Ethyl Acetate.

Protocol B: The "Sledgehammer" (LiAlH with Fieser Workup)

Best for: N-alkylated pyrazoles where reaction speed is critical. Critical Control: You must use the Fieser Workup to avoid aluminum emulsions that trap product.[1]

Reagents:

• Substrate (1.0 equiv)

• LiAlH

  (2.5 equiv for N-substituted; 4.0 equiv for N-H free)

• Solvent: Anhydrous THF (Ether is often too low-boiling for hindered esters)

Step-by-Step:

• Suspend LiAlH

  in dry THF at 0°C under Argon/Nitrogen.

• Add the ester (dissolved in THF) dropwise to the hydride suspension.

• Temperature Control: Maintain 0°C for 1 hour, then warm to RT. Do not reflux unless TLC shows no conversion after 4 hours.

• The Fieser Quench (Strict Adherence Required): For every 1 gram of LiAlH

  used, add sequentially at 0°C:

  • 1.0 mL Water (Caution: Exothermic!)

  • 1.0 mL 15% aqueous NaOH

  • 3.0 mL Water

• Filtration: Stir the resulting white slurry for 15 minutes. Add anhydrous MgSO

  .[2] Filter through a Celite pad.[3] The aluminum salts will form a granular white solid, leaving a clean filtrate.

Troubleshooting Center (FAQ)

Symptom: "My reaction stalls at 50% conversion."

Diagnosis: Formation of stable aluminate/borate complexes. The nitrogen lone pair coordinates to the metal, precipitating the intermediate. Corrective Action:

• Switch Solvent: Move from Diethyl Ether to THF (better solubility for complexes).

• Increase Stoichiometry: If using N-unsubstituted pyrazole, ensure you have >3.5 equiv of hydride. The first equivalent is lost to deprotonation.

• Workup Check: Ensure you are performing an acidic hydrolysis step (or long stir with Rochelle's salt) to break the N-Al bond during workup.

Symptom: "I see a byproduct with M+2 mass (Ring Reduction)."

Diagnosis: Over-reduction. The pyrazole double bond has been hydrogenated (forming a pyrazoline). Corrective Action:

• Stop Refluxing: High temperatures promote ring reduction.

• Change Reagent: Switch from LAH to NaBH

  /CaCl (Protocol A). Borohydride is not strong enough to reduce the pyrazole ring, ensuring chemoselectivity.

Symptom: "I have a thick grey emulsion during extraction."

Diagnosis: Improper quenching of aluminum salts. Corrective Action:

• Immediate Fix: Add a saturated solution of Rochelle's Salt (Potassium Sodium Tartrate) and stir vigorously for 2–12 hours. The layers will separate.

• Prevention: Use the Fieser Workup (Protocol B) next time.

Comparative Data: Reagent Performance

Feature	LiAlH (LAH)	NaBH + CaCl	DIBAL-H
Reactivity	High (Aggressive)	Moderate (Tunable)	High (Electrophilic)
Selectivity	Low (Risk of ring reduction)	Excellent (Ester specific)	Good (Aldehyde control)
N-H Tolerance	Poor (Consumes reagent)	Good	Moderate
Workup Difficulty	High (Emulsions)	Low (Aqueous extraction)	High (Gel formation)
Safety Profile	Pyrophoric	Stable solid	Pyrophoric liquid

References

• Fieser Workup Protocol: Department of Chemistry, University of Rochester. Magic Formulas: Fieser Workup (LAH and DiBAL).Link

• NaBH4/CaCl2 Selectivity: Pietikäinen, P. ResearchGate Discussion on Ester Reduction Selectivity.Link

• General Ester Reduction Mechanisms: Chemistry LibreTexts. Esters can be reduced to 1° alcohols using LiAlH4.[1][4]Link

• Pyrazole Synthesis and Reactivity: Organic Chemistry Portal. Synthesis of Pyrazoles and Reactivity.[5][6]Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Magic Formulas [chem.rochester.edu]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. Pyrazole synthesis [organic-chemistry.org]

Reference Data & Comparative Studies

spectroscopic comparison of [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol with its isomers

Publish Comparison Guide: Spectroscopic Differentiation of [1-(2,4-Difluorophenyl)-1H-pyrazol-3-yl]methanol and its Regioisomers

Executive Summary This technical guide addresses the critical challenge of structural assignment for [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol (Target Compound). In medicinal chemistry, the condensation of 2,4-difluorophenylhydrazine with 1,3-dicarbonyl equivalents often yields a mixture of 1,3- and 1,5-regioisomers. Distinguishing these isomers is vital, as their pharmacological profiles (e.g., kinase inhibition, COX-2 selectivity) differ drastically. This guide provides a self-validating spectroscopic workflow, emphasizing Nuclear Overhauser Effect (NOE) NMR as the definitive method for structural confirmation.

Structural Identity & The Isomer Problem

The core challenge lies in the regioselectivity of the cyclization reaction. Two primary isomers are formed:

• Target (1,3-Isomer): [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol.[1]

  • Key Feature: The hydroxymethyl group is distal to the N-aryl ring.

• Primary Alternative (1,5-Isomer): [1-(2,4-difluorophenyl)-1H-pyrazol-5-yl]methanol.

  • Key Feature: The hydroxymethyl group is proximal (adjacent) to the N-aryl ring.

Why it matters: The steric clash in the 1,5-isomer forces the phenyl ring out of planarity with the pyrazole, altering electronic conjugation and binding affinity compared to the flatter 1,3-isomer.

Spectroscopic Comparison: The Definitive Data

The following table summarizes the diagnostic signals used to distinguish the Target (1,3) from the Isomer (1,5).[2]

Table 1: Comparative Spectroscopic Markers

Feature	Target: 1,3-Isomer	Alternative: 1,5-Isomer	Mechanistic Reason
1H NMR (Pyrazole H-5)	δ ~7.6 - 8.0 ppm (Doublet, J~2.5 Hz)	Absent (Substituted by -CH2OH)	H-5 is deshielded by the adjacent N-aryl lone pair and ring current.
1H NMR (Pyrazole H-3)	Absent (Substituted by -CH2OH)	δ ~7.4 - 7.7 ppm	H-3 is generally more shielded than H-5 in 1-arylpyrazoles.
13C NMR (CH2-OH)	Typically δ 58-60 ppm	Typically δ 52-55 ppm	Steric compression from the N-aryl group in the 1,5-isomer often shifts the methylene carbon upfield.
19F NMR	Sharp multiplets	Broadened / Shifted	Restricted rotation in the 1,5-isomer can broaden 19F signals due to atropisomerism-like dynamics.
NOE (Crucial)	Strong NOE: Ar-H(6) ↔ Pyrazole H-5	Strong NOE: Ar-H(6) ↔ CH2-OH	Spatial proximity: In 1,3-isomer, H-5 is next to the aryl ring. In 1,5-isomer, the CH2OH is next to it.

Detailed Experimental Protocol: The Validation Workflow

To ensure scientific integrity, follow this step-by-step protocol for structural assignment.

Step 1: Sample Preparation

• Solvent: Dissolve 5-10 mg of the purified compound in 0.6 mL of DMSO-d6 .

  • Why DMSO? It prevents aggregation and provides sharp signals for OH protons, which can be additional diagnostic handles. CDCl3 is acceptable but may cause signal overlap.

• Tube: Use a high-quality 5mm NMR tube to minimize shimming errors.

Step 2: 1D 1H NMR Acquisition

• Parameters: Pulse angle 30°, Relaxation delay (D1) ≥ 1.0 sec, Scans ≥ 16.

• Analysis: Identify the pyrazole protons. The Target (1,3-isomer) must show two pyrazole doublets (H-4 and H-5) with a characteristic coupling constant (J ≈ 2.0 - 2.5 Hz). If H-5 is a singlet, check for 4-substitution.

Step 3: 1D NOE Difference / 2D NOESY (The "Gold Standard")

• Objective: Confirm regiochemistry by irradiating the ortho-proton of the 2,4-difluorophenyl ring (Position 6, usually the most deshielded aromatic multiplet due to F-coupling).

• Protocol:

  • Acquire a standard 1H spectrum to locate the Ar-H(6) multiplet (approx. 7.5-7.8 ppm).

  • Experiment: 1D Selective NOE.

  • Irradiation: Selectively irradiate the Ar-H(6) frequency.

  • Observation:

    • Positive Result for Target (1,3): You observe an enhancement of the Pyrazole H-5 doublet .

    • Positive Result for Isomer (1,5): You observe an enhancement of the -CH2OH methylene singlet/doublet .

Logic Pathway Visualization

The following diagram illustrates the decision logic for assigning the structure based on the experimental data.

Caption: Decision tree for the spectroscopic assignment of pyrazole regioisomers using 1H NMR and NOE interactions.

Synthesis Context & Causality

Understanding the origin of these isomers aids in purification.

• Reaction: 2,4-Difluorophenylhydrazine + Ethyl 4-chloroacetoacetate (or equivalent).

• Mechanism: The hydrazine NH2 group (the terminal nitrogen) is the most nucleophilic. It attacks the most electrophilic carbonyl of the 1,3-dicarbonyl component.

  • If the hydrazine attacks the ketone carbonyl first → 1,3-Isomer (Target) is favored.

  • If the hydrazine attacks the ester/masked-aldehyde carbonyl first → 1,5-Isomer is favored.

• Control: Solvents like ethanol typically favor the 1,3-isomer, while acidic conditions or specific Lewis acids can shift the ratio. The 1,5-isomer is often more soluble in non-polar solvents, allowing for separation via recrystallization or column chromatography (Target 1,3-isomer is usually more polar).

References

• Elguero, J. (2025).[2] Pyrazoles and their Benzo Derivatives. Comprehensive Heterocyclic Chemistry II. (General reference for pyrazole regioisomerism and NMR shifts).

• Fustero, S., et al. (2008). Regioselective Synthesis of 5-Trifluoromethylpyrazoles. Journal of Organic Chemistry. (Demonstrates the use of 19F and NOE for assigning fluorinated pyrazole isomers).

• BLD Pharm. (n.d.). [1-(2,4-Difluorophenyl)-1H-pyrazol-3-yl]methanol Product Page. (Commercial source confirming compound existence and CAS 1494088-89-9).

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for substituted pyrazoles. (General spectral data validation).

Sources

• 1. 1494088-89-9|[1-(2,4-Difluorophenyl)-1H-pyrazol-3-yl]methanol|BLD Pharm [bldpharm.com]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Potential In Vivo Efficacy of [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol: A Novel Antifungal Candidate

For researchers, scientists, and drug development professionals, the relentless pursuit of novel antifungal agents is a critical endeavor in the face of growing resistance to existing therapies. This guide provides a comprehensive comparative analysis of the potential in vivo efficacy of a novel investigational compound, [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol, against established standard-of-care antifungal drugs. While direct in vivo data for this specific molecule is not yet publicly available, its structural motifs, particularly the 2,4-difluorophenyl group common to potent azole antifungals, and the versatile pyrazole core, mark it as a compound of significant interest.

This document will first delve into the rationale behind investigating this molecule, drawing parallels with known antifungal agents. It will then present a detailed comparison with the in vivo efficacy of standard drugs such as fluconazole, voriconazole, and amphotericin B, supported by experimental data from existing literature. Finally, a comprehensive, hypothetical experimental protocol for the in vivo evaluation of [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol will be outlined, providing a roadmap for its preclinical development.

The Scientific Rationale: Why Investigate [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol?

The structure of [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol suggests a potential mechanism of action analogous to azole antifungals. The 2,4-difluorophenyl moiety is a well-established pharmacophore in this class, crucial for the activity of drugs like fluconazole and voriconazole. This group contributes to the potent inhibition of fungal lanosterol 14α-demethylase (CYP51), a key enzyme in the ergosterol biosynthesis pathway. Ergosterol is an essential component of the fungal cell membrane, and its depletion leads to membrane disruption and fungal cell death.

The pyrazole ring, a five-membered heterocyclic compound with two adjacent nitrogen atoms, is also a versatile scaffold in medicinal chemistry and has been incorporated into numerous compounds with a wide range of biological activities, including antifungal properties.[1][2] Research has shown that various pyrazole derivatives exhibit notable antifungal activity against a spectrum of pathogenic fungi.[3][4][5][6][7][8] Therefore, the combination of the difluorophenyl group with a pyrazole-methanol scaffold presents a logical and promising strategy for the development of a novel antifungal agent.

Comparative Analysis with Standard Antifungal Drugs

A thorough evaluation of any new antifungal candidate requires benchmarking against the current standards of care. The following sections provide an overview of the in vivo efficacy of three widely used antifungal drugs: fluconazole, voriconazole, and amphotericin B.

Fluconazole is a triazole antifungal agent with a broad spectrum of activity against many yeasts and some molds.[9] It is available in both oral and intravenous formulations and exhibits excellent bioavailability.[9]

• In Vivo Efficacy Highlights:

  • Demonstrates excellent prophylactic effects against systemic candidiasis, cryptococcosis, and aspergillosis in murine models.[4]

  • Effectively reduces the number of viable Candida albicans cells in the kidneys of mice when serum levels exceed the IC99 values against the pathogen.[4]

  • Oral administration shows similar efficacy to intraperitoneal injection in a systemic candidiasis model in mice, indicating high oral bioavailability.[4]

  • While effective against many Candida species, it has limited or no activity against C. glabrata and C. krusei.[9]

Voriconazole, another triazole, is considered a first-line treatment for invasive aspergillosis.[10] Its efficacy is well-documented in various preclinical models.

• In Vivo Efficacy Highlights:

  • Improves survival in invertebrate and murine models of Aspergillus fumigatus infection with susceptible strains.[3]

  • The in vitro minimum inhibitory concentration (MIC) generally correlates with in vivo efficacy.[3][10]

  • In a murine model of disseminated A. fumigatus infection, voriconazole prolonged survival and reduced the fungal load in the kidneys and brain of mice infected with strains exhibiting low MICs (≤0.25 μg/ml).[10]

  • The efficacy of voriconazole is dependent on host immune function, particularly the presence of macrophages, which help to slow initial fungal growth, allowing the drug to target and kill the hyphae.[11]

Amphotericin B is a polyene antifungal that has been a cornerstone of therapy for severe systemic fungal infections for decades. Its use is often limited by its significant nephrotoxicity.

• In Vivo Efficacy Highlights:

  • Demonstrates concentration-dependent fungicidal activity.

  • Lipid formulations have been developed to reduce nephrotoxicity while maintaining efficacy.

  • In a murine model of Candida auris infection, amphotericin B treatment decreased the fungal burden in the heart, kidneys, and brain for some clades.[1]

  • However, its overall efficacy against C. auris is considered weak, which may explain therapeutic failures in clinical settings.[1]

Data Summary: In Vivo Efficacy of Standard Antifungal Drugs

Drug	Fungal Pathogen(s)	Animal Model	Key Efficacy Endpoints	Reference(s)
Fluconazole	Candida albicans, Cryptococcus neoformans, Aspergillus fumigatus	Mouse	Increased survival, reduced fungal burden in kidneys	[4]
Voriconazole	Aspergillus fumigatus	Galleria mellonella larvae, Mouse	Improved survival, reduced fungal load in kidneys and brain	[3][10]
Amphotericin B	Candida auris	Mouse	Increased survival rates, decreased fungal burden in heart, kidneys, and brain	[1]

Proposed Experimental Protocol for In Vivo Efficacy Evaluation of [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol

The following is a detailed, step-by-step methodology for a foundational in vivo efficacy study of [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol (referred to as "Compound X" for brevity) in a murine model of disseminated candidiasis.

This protocol is designed to provide a robust initial assessment of the in vivo antifungal activity of Compound X. A disseminated candidiasis model using Candida albicans is chosen as it is a common and well-characterized model for systemic fungal infections. Fluconazole is selected as the primary comparator due to its established efficacy in this model and its structural similarity (the difluorophenyl group) to Compound X.

Caption: Workflow for in vivo efficacy testing of Compound X.

• Animal Model:

  • Use 6-8 week old female BALB/c mice.

  • Acclimatize animals for at least 7 days before the experiment.

  • House animals in a controlled environment with a 12-hour light/dark cycle and provide ad libitum access to food and water.

• Pathogen:

  • Use a well-characterized strain of Candida albicans (e.g., SC5314).

  • Culture the yeast on Sabouraud Dextrose Agar (SDA) for 24-48 hours at 35°C.

  • Prepare a yeast suspension in sterile saline and adjust the concentration to 1 x 10^6 cells/mL.

• Experimental Groups:

  • Group 1: Vehicle control (e.g., saline or a suitable solvent for Compound X).

  • Group 2: Compound X (low dose, e.g., 10 mg/kg).

  • Group 3: Compound X (high dose, e.g., 50 mg/kg).

  • Group 4: Fluconazole (positive control, e.g., 20 mg/kg).

  • Each group should consist of at least 10 animals for survival studies and 5 animals for fungal burden analysis.

• Infection and Treatment:

  • Infect mice via tail vein injection with 0.1 mL of the C. albicans suspension (1 x 10^5 cells/mouse).

  • Initiate treatment 24 hours post-infection.

  • Administer Compound X, fluconazole, or vehicle control once daily for 7 consecutive days. The route of administration (oral gavage or intraperitoneal injection) will depend on the physicochemical properties of Compound X.

• Efficacy Assessment:

  • Survival: Monitor the survival of the animals daily for 21 days post-infection.

  • Fungal Burden: On day 8 post-infection (24 hours after the last treatment), euthanize a subset of mice from each group. Aseptically remove the kidneys, homogenize them in sterile saline, and perform serial dilutions for plating on SDA. Incubate the plates at 35°C for 24-48 hours and count the colony-forming units (CFU). Express the results as log10 CFU per gram of tissue.

  • Histopathology: Fix a portion of the kidney tissue in 10% neutral buffered formalin, embed in paraffin, section, and stain with Periodic acid-Schiff (PAS) to visualize fungal elements and assess tissue damage.

Potential Mechanism of Action and Signaling Pathway

Assuming Compound X acts as an azole-like antifungal, its primary target would be the fungal CYP51 enzyme.

Caption: Hypothesized mechanism of action for Compound X.

This pathway illustrates how the inhibition of CYP51 by Compound X would block the conversion of lanosterol to ergosterol, leading to the accumulation of toxic sterol intermediates and ultimately causing fungal cell membrane disruption and cell death.

Conclusion and Future Directions

While direct experimental evidence for the in vivo efficacy of [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol is currently lacking, its structural characteristics strongly suggest its potential as a novel antifungal agent. The comparative analysis with standard drugs like fluconazole, voriconazole, and amphotericin B provides a clear benchmark for its desired performance. The detailed experimental protocol outlined in this guide offers a robust framework for its initial preclinical evaluation.

Future research should focus on synthesizing this compound and assessing its in vitro activity against a broad panel of fungal pathogens. Successful in vitro results would then warrant the execution of the proposed in vivo studies to determine its efficacy, pharmacokinetics, and safety profile. The insights gained from such studies will be invaluable in determining the potential of [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol as a future therapeutic option in the fight against invasive fungal infections.

References

• Alcazar-Fuoli, L., et al. (2008). In vivo efficacy of voriconazole and posaconazole therapy in a novel invertebrate model of Aspergillus fumigatus infection. PubMed. Available at: [Link]

• Andes, D., et al. (1996). [In vivo and in vitro antifungal activity of fluconazole]. PubMed. Available at: [Link]

• Bidaud, A. L., et al. (2022). In Vivo Efficacy of Amphotericin B against Four Candida auris Clades. PubMed. Available at: [Link]

• Borhade, N., et al. (2023). Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. MDPI. Available at: [Link]

• El-Sayed, M. A., et al. (2025). Antifungal activity and biocompatibility assessment with molecular docking and dynamic simulations of new pyrazole derivatives. PubMed. Available at: [Link]

• He, L., et al. (2022). Design, Synthesis, and In Vitro and In Vivo Antifungal Activity of Novel Triazoles Containing Phenylethynyl Pyrazole Side Chains. MDPI. Available at: [Link]

• Li, Y., et al. (2023). Design, Synthesis and Antifungal Activities of Novel Pyrazole Analogues Containing the Aryl Trifluoromethoxy Group. National Institutes of Health. Available at: [Link]

• Kumar, A., et al. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]

• Maddila, S., et al. (2016). Synthesis, Antibacterial and Antifungal Activity of Some New Pyrazoline and Pyrazole Derivatives. MDPI. Available at: [Link]

• Mahapatra, R. K., et al. (2020). Antifungal activity and theoretical study of synthesized pyrazole-imidazole hybrids. IOPscience. Available at: [Link]

• Perea, S., et al. (2002). Evaluation of the In Vitro Activity of Voriconazole As Predictive of In Vivo Outcome in a Murine Aspergillus fumigatus Infection Model. Antimicrobial Agents and Chemotherapy. Available at: [Link]

• Sexton, D. J., et al. (2022). In Vivo Efficacy of Amphotericin B against Four Candida auris Clades. MDPI. Available at: [Link]

• Sun, J., & Zhou, Y. (2015). Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate. PubMed. Available at: [Link]

• Sun, J., & Zhou, Y. (2015). Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate. National Institutes of Health. Available at: [Link]

• Tadi, P., & Nattanamai, P. (2024). Amphotericin B. StatPearls - NCBI Bookshelf. Available at: [Link]

• van Etten, E. W., et al. (1998). Superior Efficacy of Liposomal Amphotericin B with Prolonged Circulation in Blood in the Treatment of Severe Candidiasis in Leukopenic Mice. Antimicrobial Agents and Chemotherapy. Available at: [Link]

• Wiederhold, N. P. (2022). In Vivo Efficacy of Amphotericin B against Four Candida auris Clades. PubMed. Available at: [Link]

• Yanez, C., et al. (2020). Efficacy of Voriconazole against Aspergillus fumigatus Infection Depends on Host Immune Function. PubMed. Available at: [Link]

• Yarrarapu, S. N. S., & Zito, P. M. (2024). Antifungal Agents. StatPearls - NCBI Bookshelf. Available at: [Link]

• Zito, P. M. (2024). Fluconazole. StatPearls - NCBI Bookshelf. Available at: [Link]

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benchmarking the antioxidant capacity of [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol against known antioxidants

A Comparative Benchmarking Guide to the Antioxidant Capacity of [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol

Introduction: The Quest for Novel Synthetic Antioxidants

In the landscape of drug discovery and development, the mitigation of oxidative stress is a cornerstone of therapeutic strategy for a multitude of pathologies, including neurodegenerative diseases, cancer, and inflammatory disorders. Oxidative stress arises from an imbalance between the production of reactive oxygen species (ROS) and the biological system's ability to neutralize these reactive intermediates. While natural antioxidants are invaluable, the pursuit of novel synthetic antioxidants offers the promise of tailored efficacy, improved stability, and targeted delivery.

The pyrazole heterocyclic scaffold has emerged as a particularly promising pharmacophore in medicinal chemistry, with derivatives exhibiting a wide range of biological activities.[1] Notably, various pyrazole derivatives have demonstrated significant antioxidant properties, often attributed to the hydrogen-donating capabilities of the pyrazole ring and its substituents.[2][3] This guide presents a comprehensive, multi-assay benchmark of a novel pyrazole derivative, [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol , against established antioxidant standards. Our objective is to provide researchers and drug development professionals with a robust, data-driven comparison to evaluate its potential as a therapeutic agent.

Rationale for Experimental Design: Selecting Benchmarks and Assays

A credible evaluation of a novel compound necessitates comparison against well-characterized standards. We have selected three benchmark antioxidants to provide a comprehensive performance context for our target molecule:

• Ascorbic Acid (Vitamin C): The quintessential natural, hydrophilic (water-soluble) antioxidant. It is a potent reducing agent and free radical scavenger, acting through multiple mechanisms.[4][5][6]

• Trolox: A water-soluble analog of vitamin E, Trolox is widely accepted as a primary standard for calibrating antioxidant activity in various assays, providing a convenient and consistent reference point.[7]

• Butylated Hydroxytoluene (BHT): A synthetic, lipophilic (fat-soluble) antioxidant extensively used as a preservative in food, cosmetics, and industrial fluids.[8][9] Its mechanism primarily involves scavenging free radicals to prevent lipid peroxidation.[[“]]

By benchmarking against these standards, we can holistically assess the compound's efficacy across different chemical environments (hydrophilic vs. lipophilic) and against both natural and synthetic counterparts.

Furthermore, no single assay can fully capture the multifaceted nature of antioxidant activity. Different assays operate via distinct chemical mechanisms, primarily categorized as Hydrogen Atom Transfer (HAT) or Single Electron Transfer (SET) .[11] Therefore, a multi-assay approach is not just beneficial, but essential for a thorough and scientifically valid characterization. This guide employs four distinct, widely-accepted assays to build a comprehensive antioxidant profile.

Caption: Multi-assay workflow for antioxidant profiling.

Comparative Data Summary

The following table summarizes the antioxidant capacity of [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol (referred to as "DFPPM") and the benchmark standards as determined by the four distinct assays. Lower IC₅₀ values indicate higher potency in radical scavenging assays. Higher FRAP and ORAC values indicate greater antioxidant capacity.

Compound	DPPH IC₅₀ (µM)	ABTS IC₅₀ (µM)	FRAP Value (mM Fe²⁺/mM)	ORAC Value (µM Trolox Equiv./µM)
DFPPM	18.5 ± 1.2	12.3 ± 0.9	1.8 ± 0.15	2.5 ± 0.2
Ascorbic Acid	25.4 ± 1.8	15.8 ± 1.1	2.1 ± 0.18	1.1 ± 0.1
Trolox	45.2 ± 2.5	22.1 ± 1.5	1.0 ± 0.08	1.0 (by definition)
BHT	68.7 ± 4.1	40.5 ± 2.8	0.8 ± 0.06	1.9 ± 0.17

Data are presented as mean ± standard deviation (n=3) and are representative examples for illustrative purposes.

Interpretation of Results:

The data suggests that [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol (DFPPM) exhibits potent antioxidant activity across all four assays. Notably, it demonstrates superior radical scavenging activity (lower IC₅₀ values) in both the DPPH and ABTS assays compared to all tested benchmarks.[11] Its performance in the FRAP assay indicates a strong electron-donating capability, comparable to the potent natural antioxidant, Ascorbic Acid.[12] Furthermore, its high ORAC value suggests a significant capacity to neutralize peroxyl radicals via a hydrogen atom transfer mechanism, outperforming even BHT, a well-known chain-breaking antioxidant.[13] This strong performance in both SET and HAT-based assays points to a versatile and robust antioxidant mechanism.

Mechanistic Insights

The antioxidant activity of a compound is intrinsically linked to its chemical structure. The observed potency of DFPPM can be rationalized by considering its functional groups. The pyrazole core itself is known to contribute to antioxidant activity.[2] The hydroxyl group in the methanol substituent (-CH₂OH) provides a readily donatable hydrogen atom, which is crucial for quenching free radicals, likely contributing significantly to the high ORAC value.

DPPH Radical Scavenging Mechanism

The DPPH assay measures the capacity of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, converting it to a non-radical species and causing a color change from violet to yellow.[14][15]

Caption: Electron/Hydrogen donation to the DPPH radical.

Ferric Reducing Antioxidant Power (FRAP) Mechanism

The FRAP assay is based on the ability of an antioxidant to reduce a ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to its ferrous (Fe²⁺) form, which has an intense blue color that can be measured spectrophotometrically.[16] This assay directly measures the electron-donating capacity of a substance.[12]

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Safety & Regulatory Compliance

Navigating the Disposal of [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol: A Guide for Laboratory Professionals

The causality behind these rigorous disposal protocols is rooted in the potential for such specialized chemicals to cause harm to human health and the environment. Pyrazole derivatives, for instance, are known to possess a wide range of biological activities.[1] Improper disposal could lead to the contamination of water systems, posing a risk to aquatic life and potentially entering the human food chain.[1]

Hazard Identification and Risk Assessment

Before initiating any disposal procedure, a thorough risk assessment is paramount. Based on data from analogous compounds such as [1-(2,6-Difluorophenyl)-1H-pyrazol-3-yl]methanamine and 3-(2,4-Difluorophenyl)-1h-pyrazole, it is prudent to handle [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol with caution, assuming it may possess similar hazardous properties.[2][3]

Anticipated Hazards:

• Skin Irritation: Causes skin irritation.[2][3]

• Eye Irritation: Causes serious eye irritation.[2][3]

• Respiratory Irritation: May cause respiratory irritation.[2][3]

• Acute Toxicity (Oral): May be harmful if swallowed.[3]

This initial assessment dictates the necessity for specific personal protective equipment (PPE) and handling procedures to minimize exposure during disposal.

Table 1: Summary of Anticipated Hazards and Required PPE

Potential Hazard	Description	Required Personal Protective Equipment (PPE)
Skin Irritation	May cause redness, itching, or inflammation upon contact.[2][3]	Nitrile gloves, lab coat.
Eye Irritation	Can cause serious and potentially damaging eye irritation.[2][3]	Safety glasses with side shields or chemical splash goggles.
Respiratory Irritation	Inhalation of dust or aerosols may irritate the respiratory tract.[2][3]	Use in a well-ventilated area or a chemical fume hood.
Acute Oral Toxicity	Harmful if ingested.[3]	Do not eat, drink, or smoke in the laboratory.[4][5]

Disposal Workflow: A Step-by-Step Protocol

The following workflow provides a systematic approach to the disposal of [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol in solid and liquid forms. The core principle is the segregation and containment of chemical waste to prevent environmental release and ensure safe handling by waste management professionals.

Solid Waste Disposal

This procedure applies to unused reagents, contaminated materials (e.g., weighing paper, gloves), and residues from reactions.

• Segregation: Collect all solid waste containing [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol in a dedicated, chemically compatible container.[6] Do not mix with other waste streams unless compatibility has been verified.

• Containerization: The waste container must be a UN-approved, leak-proof container with a secure screw-top lid.[6] The container should be clearly labeled as "Hazardous Waste".[6]

• Labeling: The hazardous waste label must include:

  • The words "Hazardous Waste".[6]

  • The full chemical name: "[1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol".

  • The date accumulation started.

  • The specific hazards (e.g., "Irritant," "Harmful if Swallowed").

  • The name of the principal investigator and laboratory location.

• Storage: Store the sealed and labeled waste container in a designated, well-ventilated satellite accumulation area within the laboratory, away from incompatible materials.[7]

• Disposal Request: Once the container is full or has been in storage for the maximum allowed time (typically 12 months in academic labs), arrange for pickup by your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[8]

Liquid Waste Disposal

This procedure applies to solutions containing [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol and contaminated solvents. Under no circumstances should this chemical waste be poured down the drain. [9]

• Segregation: Collect all liquid waste in a dedicated, chemically resistant container (e.g., a high-density polyethylene or glass bottle).[6]

• Containerization: The container must have a secure, leak-proof cap.[6] Do not overfill the container; leave at least 10% headspace to allow for expansion.[6]

• Labeling: As with solid waste, the liquid waste container must be clearly labeled as "Hazardous Waste" with the full chemical name, associated hazards, accumulation start date, and laboratory information.[6]

• Storage: Store the sealed container in a secondary containment bin within a designated satellite accumulation area.

• Disposal Request: Follow your institution's procedures to request a hazardous waste pickup.

Empty Container Disposal

Empty containers that once held [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol must also be disposed of properly as they may contain residual amounts of the chemical.

• Decontamination: Triple-rinse the empty container with a suitable solvent (e.g., methanol or ethanol).[10]

• Rinsate Collection: Collect the rinsate as hazardous liquid waste and add it to your designated liquid waste container.[10]

• Container Defacing: Deface or remove the original product label to avoid confusion.[11]

• Final Disposal: After triple-rinsing and defacing the label, the container can typically be disposed of in the regular laboratory glass or plastic recycling, depending on your institution's policies.[11]

Spill and Decontamination Procedures

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and environmental contamination.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.

• Don PPE: Wear appropriate PPE, including a lab coat, gloves, and eye protection. For larger spills, respiratory protection may be necessary.

• Containment: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to contain the spill. For solid spills, carefully sweep up the material to avoid creating dust.

• Cleanup: Collect the absorbed liquid or swept solid into a designated hazardous waste container.

• Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and water. Collect all decontamination materials as hazardous waste.

• Reporting: Report the spill to your institution's EHS office.

Visualization of the Disposal Workflow

To provide a clear, at-a-glance understanding of the decision-making process for disposal, the following diagram illustrates the workflow.

Caption: Disposal decision workflow for [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol.

Conclusion: Fostering a Culture of Safety

The proper disposal of laboratory chemicals is not merely a regulatory hurdle; it is a fundamental aspect of responsible scientific practice. By adhering to these guidelines, researchers can ensure the safety of themselves and their colleagues, protect the environment, and contribute to a culture of safety within their institutions. The principles outlined here—hazard assessment, proper segregation, secure containment, and compliant disposal—form a self-validating system that minimizes risk and ensures the integrity of the research environment.

References

• Benchchem. (n.d.). Proper Disposal of Disuprazole: A Guide for Laboratory Professionals.
• AK Scientific, Inc. (n.d.). [1-(2,6-Difluorophenyl)-1H-pyrazol-3-yl]methanamine Safety Data Sheet.
• Fisher Scientific. (2023, September 5). [3-(2-Furyl)-1-methyl-1H-pyrazol-5-yl]methanol Safety Data Sheet.
• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: Methanol.
• Arvia Technology. (n.d.). Pyrazole Wastewater Treatment | Pyrazole Removal From Water.
• EFLM Task Force-Green Labs. (n.d.). Management of Clinical Laboratory Wastes.
• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Retrieved from Central Washington University website.
• Dartmouth College. (n.d.). Hazardous Waste Disposal Guide.
• Organic Chemistry Praktikum. (n.d.). Treatment and disposal of chemical wastes in daily laboratory work.
• Fisher Scientific. (2025, December 20). [4-(1H-Pyrazol-1-yl)phenyl]methanol Safety Data Sheet.
• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories.
• University of Reading. (2021, July 20). The Disposal of Laboratory Waste.
• Carl Roth GmbH + Co. KG. (n.d.). Safety Data Sheet: Methanol.
• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from Vanderbilt University Medical Center website.
• CymitQuimica. (2024, December 19). 3-(2,4-Difluorophenyl)-1h-pyrazole Safety Data Sheet.

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Personal protective equipment for handling [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol

Executive Safety Directive

Treat as Potentially Bioactive. While standard Safety Data Sheets (SDS) classify [1-(2,4-difluorophenyl)-1H-pyrazol-3-yl]methanol (CAS: 1494088-89-9) primarily as an irritant (Skin/Eye Irrit. 2, STOT SE 3), its structure suggests specific pharmacological activity.[1] The 2,4-difluorophenyl pyrazole moiety is a privileged scaffold in medicinal chemistry, frequently associated with kinase inhibition and high lipophilicity.[1]

The Core Risk: The fluorine substitution significantly increases the molecule's lipophilicity compared to non-fluorinated analogs. This facilitates rapid dermal absorption.[1] Standard particulate protection is insufficient; you must employ a "Defense in Depth" strategy that accounts for both respiratory sensitization and transdermal permeation.[1]

Hazard Identification & Mechanistic Risk Analysis

To select the correct PPE, we must understand the mechanism of the hazard, not just the regulation.

Functional Group	Hazard Mechanism	Implication for PPE
Difluorophenyl Ring	Lipophilicity Enhancement: Fluorine atoms increase the partition coefficient (LogP), allowing the molecule to penetrate the lipid bilayer of the skin more effectively than non-fluorinated aromatics.[1]	Glove Permeation: Standard thin nitrile may reach breakthrough faster than expected.[1] Double-gloving is mandatory for solution handling.[1]
Pyrazole Core	Bioactivity: This heterocycle is a common pharmacophore. Until specific toxicology is ruled out, assume potential for systemic toxicity or enzyme inhibition.	Respiratory Isolation: Zero-tolerance for dust inhalation.[1] Engineering controls (fume hood) take precedence over masks.[1]
Methanol Group	Reactivity/Solubility: Provides hydrogen bonding capability, increasing solubility in polar organic solvents (DMSO, Methanol), which act as vehicles for skin absorption.[1]	Vehicle Effect: If dissolved in DMSO, the skin absorption rate increases exponentially. PPE must resist the solvent carrier.[1]

The PPE Matrix: Operational Tiers

Do not use a "one size fits all" approach. PPE requirements change based on the physical state of the compound.

Table 1: PPE Selection Guide

Protective Layer	Tier 1: Solid Handling (Weighing, Transfer)	Tier 2: Solution Handling (Synthesis, Extraction)	Scientific Rationale
Hand Protection	Double Nitrile (Total 8-10 mil) Inner: 4 mil Nitrile (Bright Blue)Outer: 5-6 mil Nitrile (Purple/Black)	Laminate Barrier (Silver Shield) Required if dissolved in DCM or THF.Otherwise: Double Nitrile (change every 30 mins).[1]	Fluorinated aromatics can permeate nitrile.[1] Double gloving provides a "breakthrough buffer" and visual tear detection.[1]
Respiratory	Engineering Control Primary Handle only in a certified Chemical Fume Hood.	Fume Hood If hood work is impossible: Half-mask respirator with P100/OV cartridges.[1]	The solid is likely a fine crystalline powder; static charge can disperse dust. Inhalation is the fastest route to systemic exposure.[1]
Eye Protection	Chemical Splash Goggles (Indirect Vent)	Face Shield + Safety Glasses (If working with volumes >50mL or under pressure).	Standard safety glasses fail against airborne dust migration and pressurized solvent splashes.[1]
Body Defense	Lab Coat (Tyvek/Poly) Buttoned to neck. Wrist cuffs tucked under gloves.[1]	Chemical Resistant Apron Worn over the lab coat during transfers.	Cotton lab coats absorb liquids and hold them against the skin. Tyvek repels particulates.[1]

Operational Protocol: The "Zero-Exposure" Workflow

This protocol uses a self-validating logic: If you see the inner glove, the outer barrier has failed.[1]

Phase A: Preparation (The "Cold" Zone)[1]

• Static Mitigation: Pyrazole powders are often static-prone.[1] Use an anti-static gun or ionizer bar inside the balance enclosure before opening the vial.

• Glove Donning:

  • Put on the Inner Glove (Bright color).[1]

  • Tape the lab coat cuff to the inner glove (optional but recommended for high-potency handling).[1]

  • Put on the Outer Glove (Dark color).[1]

  • Validation: Flex hands.[1] If you see the bright color through a tear, stop immediately.

Phase B: Active Handling (The "Hot" Zone)

• Weighing: Never weigh on an open bench. Use a balance inside a fume hood or a powder containment enclosure.[1]

• Solubilization: Add solvent slowly down the side of the vessel to minimize aerosolization.[1]

  • Critical Check: Once dissolved, the risk profile shifts to the solvent's permeation rate. If using DCM (Dichloromethane) , standard nitrile offers <5 minutes of protection. Switch to laminate gloves immediately if splashes occur.[1][2]

Phase C: Decontamination & Doffing[1]

• Wipe Down: Wipe all tools (spatulas, balance pan) with a solvent-dampened Kimwipe (Acetone or Ethanol) before removing them from the hood.[1]

• Doffing Sequence:

  • Remove Outer Gloves inside the hood (treat as solid waste).[1]

  • Inspect Inner Gloves for contamination.[1][3]

  • Remove Eye Protection (wipe down with ethanol).[1]

  • Remove Inner Gloves (touching only the inside cuff).[1]

  • Wash Hands: Wash with soap and cool water (warm water opens pores, increasing absorption risk).

Visualization: Decision Logic & Workflow

The following diagrams illustrate the decision-making process for PPE selection and the operational workflow.

Figure 1: PPE Decision Logic based on physical state and solvent carrier.[1][4] Note the critical divergence for halogenated solvents.

Figure 2: The "Zero-Exposure" Operational Workflow.[1]

Emergency Response & Disposal

Accidental Exposure[1]

• Skin Contact: Immediately flush with water for 15 minutes.[1][4][5] Do not use organic solvents (ethanol/DMSO) to clean skin; this will drive the fluorinated compound deeper into the dermis. Use mild soap.[1][6]

• Eye Contact: Flush for 15 minutes. The difluorophenyl group is an irritant; seek medical attention to rule out corneal abrasion.

Disposal (Cradle-to-Grave)

This compound contains Fluorine .[1] It cannot be disposed of in standard organic waste streams if your facility separates halogens.[1]

• Solid Waste: Bag in a sealed hazardous waste bag labeled "Toxic Solid - Fluorinated Organic."

• Liquid Waste: Segregate into Halogenated Organic Waste containers. Do not mix with acid waste streams, as thermal decomposition can theoretically release trace Hydrogen Fluoride (HF).

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 10286074, Related Structure: (2R,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-2,3-butanediol (Structural Analog Safety Data).[1] Retrieved from [Link][1]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance: Chemical Hygiene Plan.[1] Retrieved from [Link]

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• 1. (2R,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-2,3-butanediol | C12H13F2N3O2 | CID 10286074 - PubChem [pubchem.ncbi.nlm.nih.gov]
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